Red 6

• CAS: 1342-58-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of D&C Red No. 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of D&C Red No. 6 (CI 15850), a synthetic monoazo colorant. The information is curated for researchers, scientists, and professionals in drug development who utilize this dye in their formulations. This document summarizes key quantitative data, outlines experimental protocols for property determination, and includes visualizations to illustrate fundamental processes.

Chemical and Physical Properties

Quantitative Data Summary

The following tables summarize the key quantitative chemical and physical properties of D&C Red No. 6.

Chemical Identification
IUPAC Name	disodium;2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-methylbenzenesulfonate[3]
Synonyms	Lithol Rubine B, CI 15850, Pigment Red 57[3]
CAS Number	5858-81-1[3]
Molecular Formula	C18H12N2Na2O6S[3]
Molecular Weight	430.3 g/mol [3]

Physical Properties
Appearance	Red powder[1][6]
Density	0.352 - 1.7 g/cm³ at 20°C[7]
Water Solubility	8.9 mg/L at 25°C[7]
Solubility in Other Solvents	Insoluble in ethanol; soluble in hot water.[1][8]
Absorption Maximum (λmax)	Approximately 442 nm in dimethylformamide.[8][9]
Melting Point	Not available; may decompose at elevated temperatures.
Decomposition Temperature	Information not readily available.
logP (o/w)	3.034 (estimated)[10]
Flash Point	32.00 °F (0.00 °C) (estimated)[10]

Experimental Protocols

Detailed methodologies for the determination of key properties of D&C Red No. 6 are outlined below. These protocols are based on standard analytical techniques for pigments and dyes.

Determination of Density

The density of D&C Red No. 6 powder can be determined using a gas pycnometer, which measures the true volume of the solid material by displacing a known volume of an inert gas, such as helium.

Methodology:

• A known mass of the D&C Red No. 6 powder is placed in the sample chamber of the gas pycnometer.

• The chamber is sealed and purged with helium to remove any adsorbed gases.

• Helium is then introduced into a reference chamber of a known volume, and the pressure is recorded.

• A valve is opened, allowing the gas to expand into the sample chamber.

• The final equilibrium pressure is recorded.

• The volume of the sample is calculated using the ideal gas law and the known volumes of the chambers and the initial and final pressures.

• The density is then calculated by dividing the mass of the sample by its measured volume.

UV-Visible Spectroscopy for λmax Determination

The wavelength of maximum absorption (λmax) is a critical parameter for colorants. This can be determined using a UV-Visible spectrophotometer.

Methodology:

• A stock solution of D&C Red No. 6 is prepared by dissolving a precise amount of the powder in a suitable solvent, such as dimethylformamide.[8][9]

• A series of dilutions are made from the stock solution to create standards of known concentrations.

• The UV-Visible spectrophotometer is calibrated using the pure solvent as a blank.

• The absorbance of each standard solution is measured across a wavelength range (e.g., 350-700 nm).

• The wavelength at which the highest absorbance is recorded is the λmax.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a powerful technique for assessing the purity of D&C Red No. 6 and identifying any impurities or subsidiary colors.[11]

Methodology:

• A suitable mobile phase and a stationary phase (e.g., a C18 column) are selected based on the polarity of D&C Red No. 6 and its potential impurities.

• A sample of D&C Red No. 6 is dissolved in an appropriate solvent and injected into the HPLC system.

• The components of the sample are separated based on their differential partitioning between the mobile and stationary phases.

• A detector, such as a photodiode array (PDA) detector, is used to monitor the eluent and record the chromatogram.

• The purity of D&C Red No. 6 is determined by the relative area of its peak in the chromatogram. Impurities and subsidiary colors can be identified by comparing their retention times and UV-Vis spectra with those of known standards.[11]

Mandatory Visualizations

Synthesis Workflow of D&C Red No. 6

The synthesis of D&C Red No. 6 involves a diazotization reaction followed by an azo coupling.

Caption: Synthesis workflow for D&C Red No. 6.

General Experimental Workflow for Pigment Analysis

This diagram illustrates a typical workflow for the physical and chemical analysis of a pigment like D&C Red No. 6.

Caption: General workflow for pigment analysis.

References

• 1. LITHOL RUBINE BK - Ataman Kimya [atamanchemicals.com]
• 2. PIGMENT RUBINE - Ataman Kimya [atamanchemicals.com]
• 3. D & C Red No. 6 | C18H12N2Na2O6S | CID 135487652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Regulatory Status of Color Additives [hfpappexternal.fda.gov]
• 5. iacmcolor.org [iacmcolor.org]
• 6. makingcosmetics.com [makingcosmetics.com]
• 7. Lithol Rubine B [chembk.com]
• 8. Lithol Rubine BK - Wikipedia [en.wikipedia.org]
• 9. Lithol_Rubine_BK [chemeurope.com]
• 10. d&c red no. 6 (c.i. 15850 (na)), 5858-81-1 [thegoodscentscompany.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Manufacturing of Pigment Red 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Red 6 (C.I. 12090; CAS 6410-13-5) is a synthetic monoazo pigment characterized by its brilliant yellow-red shade. Chemically known as 1-[(4-chloro-2-nitrophenyl)azo]-2-naphthol, it belongs to the family of azo dyes, which are widely used in various industrial applications, including printing inks, paints, plastics, and textiles.[1][2] This technical guide provides a comprehensive overview of the synthesis and manufacturing of Pigment Red 6, detailing the core chemical reactions, experimental protocols, and relevant quantitative data. The information is intended for researchers, scientists, and professionals in drug development who may encounter or utilize such compounds in their work.

Core Synthesis Pathway

The synthesis of Pigment Red 6 is a classic example of azo coupling, a two-stage process that involves:

• Diazotization: The conversion of a primary aromatic amine, in this case, 4-chloro-2-nitrobenzenamine, into a diazonium salt. This reaction is typically carried out in an acidic medium at low temperatures.[3][4]

• Azo Coupling: The reaction of the diazonium salt with a coupling component, Naphthalen-2-ol (β-naphthol), to form the final azo pigment.[5]

The overall reaction scheme is depicted below:

Caption: Overall synthesis pathway for Pigment Red 6.

Experimental Protocols

The following sections provide detailed methodologies for the laboratory-scale synthesis of Pigment Red 6.

Stage 1: Diazotization of 4-Chloro-2-nitrobenzenamine

The diazotization reaction must be carefully controlled, particularly the temperature, to prevent the decomposition of the unstable diazonium salt.[6]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles
4-Chloro-2-nitrobenzenamine	172.57	17.26	0.1
Concentrated Hydrochloric Acid (37%)	36.46	30 mL	~0.36
Sodium Nitrite (NaNO₂)	69.00	7.25	0.105
Water (deionized)	18.02	150 mL	-
Ice	-	As needed	-

Procedure:

• In a 500 mL beaker, suspend 17.26 g (0.1 mol) of 4-chloro-2-nitrobenzenamine in 100 mL of water.

• Slowly add 30 mL of concentrated hydrochloric acid while stirring. The mixture will form a slurry.

• Cool the suspension to 0-5 °C in an ice-salt bath with continuous mechanical stirring.

• In a separate beaker, dissolve 7.25 g (0.105 mol) of sodium nitrite in 50 mL of cold water.

• Add the sodium nitrite solution dropwise to the cold amine suspension over a period of 30 minutes. The tip of the addition funnel or pipette should be below the surface of the liquid to prevent the escape of nitrous fumes.[6]

• Maintain the temperature strictly between 0 and 5 °C throughout the addition.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure the completion of the diazotization reaction.

• The resulting pale-yellow solution of 4-chloro-2-nitrobenzenamine diazonium chloride is used immediately in the next stage.

Caption: Experimental workflow for the diazotization stage.

Stage 2: Azo Coupling with Naphthalen-2-ol

The coupling reaction is an electrophilic aromatic substitution where the diazonium ion acts as the electrophile. The reaction is typically carried out in an alkaline medium to activate the coupling component.[5]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles
Naphthalen-2-ol (β-naphthol)	144.17	14.42	0.1
Sodium Hydroxide (NaOH)	40.00	8.0	0.2
Water (deionized)	18.02	200 mL	-
Ice	-	As needed	-

Procedure:

• In a 1 L beaker, dissolve 14.42 g (0.1 mol) of Naphthalen-2-ol and 8.0 g (0.2 mol) of sodium hydroxide in 200 mL of water.

• Cool the solution to 0-5 °C in an ice bath with stirring.

• Slowly add the cold diazonium salt solution prepared in Stage 1 to the Naphthalen-2-ol solution over 30-45 minutes with vigorous stirring.

• A brilliant red precipitate of Pigment Red 6 will form immediately.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, continue stirring the reaction mixture for an additional 1-2 hours to ensure complete coupling.

• The pH of the final mixture should be maintained in the alkaline range (pH 9-10) to ensure complete precipitation.

Work-up and Purification

• Filter the precipitated pigment using a Buchner funnel.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral and colorless to remove any unreacted starting materials and salts.

• Dry the pigment in an oven at 60-80 °C to a constant weight.

• The dried pigment can be ground to a fine powder.

Manufacturing Process Overview

The industrial-scale manufacturing of Pigment Red 6 follows the same fundamental chemical principles as the laboratory synthesis but involves larger-scale equipment and more stringent process control.

• Raw Material Handling: Raw materials are typically sourced and stored in large quantities. Automated systems are used for weighing and transferring the chemicals to the reaction vessels.

• Reaction: The diazotization and coupling reactions are carried out in large, jacketed glass-lined or stainless steel reactors equipped with powerful agitators and temperature control systems.

• Filtration and Washing: The pigment slurry is transferred to filter presses or centrifugal filters for efficient separation of the solid pigment from the mother liquor. Automated washing cycles are employed to ensure the removal of impurities.

• Drying: The wet filter cake is dried in industrial dryers, such as spray dryers or tray dryers, to achieve the desired moisture content.

• Milling and Finishing: The dried pigment is then milled or ground to achieve the desired particle size distribution and surface characteristics. Surface treatments may also be applied to enhance properties like dispersibility and lightfastness.[1]

• Quality Control: Throughout the manufacturing process, samples are taken for quality control analysis to ensure the final product meets the required specifications for color, strength, and purity.

Caption: Industrial manufacturing workflow for Pigment Red 6.

Quantitative Data

Parameter	Value	Reference
Chemical Formula	C₁₆H₁₀ClN₃O₃
Molecular Weight	327.72 g/mol
CAS Number	6410-13-5
C.I. Name	12090
Theoretical Yield	Based on 0.1 mol starting material: 32.77 g	-
Typical Purity	>95%	[7]
Melting Point	Data not consistently available	-

Conclusion

The synthesis of Pigment Red 6 is a well-established and robust chemical process based on the principles of diazotization and azo coupling. The procedure, while straightforward in concept, requires careful control of reaction conditions, particularly temperature, to ensure a high yield and purity of the final product. The manufacturing process scales up these principles for industrial production, incorporating additional steps for purification, drying, and finishing to meet the quality standards required for its various applications. This guide provides a foundational understanding of the synthesis and manufacturing of this important pigment for professionals in the chemical and pharmaceutical sciences.

References

• 1. crownpigment.com [crownpigment.com]
• 2. sunrisecolour.com [sunrisecolour.com]
• 3. Diazotisation [organic-chemistry.org]
• 4. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. calpaclab.com [calpaclab.com]

An In-depth Technical Guide to the Molecular Structure of D&C Red No. 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and analytical methodologies related to the synthetic color additive D&C Red No. 6 (CI 15850). The information is intended to support research, development, and quality control activities involving this widely used colorant.

Chemical Identity and Structure

Table 1: Chemical Identification of D&C Red No. 6

Identifier	Value
Common Name	D&C Red No. 6
INCI Name	CI 15850[5]
Chemical Name	Disodium 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthoate[4]
IUPAC Name	Disodium;2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-methylbenzenesulfonate
CAS Number	5858-81-1[2][3]
Color Index	Pigment Red 57[4]
Chemical Formula	C₁₈H₁₂N₂Na₂O₆S[3]

Physicochemical Properties

The physicochemical properties of D&C Red No. 6 are critical for its application in various formulations. These properties influence its solubility, stability, and interaction with other components.

Table 2: Physicochemical Data of D&C Red No. 6

Property	Value
Molecular Weight	430.34 g/mol [2]
Appearance	Orange-red to red powder[2]
Melting Point	>360 °C
Water Solubility	Slightly soluble in hot water, insoluble in cold water.[6]
Organic Solvent Solubility	Insoluble in ethanol.[6] Dispersible in oil.
Density	1.42 - 1.80 g/cm³

Experimental Protocols

Synthesis of D&C Red No. 6

The synthesis of D&C Red No. 6 is a multi-step process involving diazotization and azo coupling reactions. The general procedure, as outlined in regulatory documents, is as follows:

Experimental Workflow: Synthesis of D&C Red No. 6

References

• 1. iacmcolor.org [iacmcolor.org]
• 2. spectracolors.com [spectracolors.com]
• 3. D & C Red No. 6 | C18H12N2Na2O6S | CID 135487652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cosmileeurope.eu [cosmileeurope.eu]
• 5. specialchem.com [specialchem.com]
• 6. 1Source | Ci 15850 / Red 7 Lake [1source.com]

The Solubility Profile of D&C Red No. 6 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of D&C Red No. 6 (CI 15850), a synthetic monoazo color additive widely used in cosmetics, pharmaceuticals, and other regulated products. Understanding the solubility of this pigment is critical for formulation development, ensuring product stability, and meeting regulatory requirements. This document compiles available quantitative and qualitative data, outlines a general experimental protocol for solubility determination, and presents a visual workflow for this process.

Core Concepts in D&C Red No. 6 Solubility

Quantitative and Qualitative Solubility Data

Table 1: Solubility of D&C Red No. 6 (Disodium Salt) and its Lakes

Form of D&C Red No. 6	Solvent	Temperature	Solubility	Data Type
D&C Red No. 6 (Disodium Salt)	Water	Not Specified	Soluble[5]	Qualitative
D&C Red No. 6 (Disodium Salt)	Cold Water	Not Specified	Insoluble[4][6]	Qualitative
D&C Red No. 6 (Disodium Salt)	Hot Water	Not Specified	Slightly Soluble[4][6]	Qualitative
D&C Red No. 6 (Disodium Salt)	Ethanol	Not Specified	Insoluble[4][6]	Qualitative
Pigment Red 57 (CI 15850)	Water (pH 8.1)	Not Specified	1.0%[7]	Quantitative
Pigment Red 57 (CI 15850)	Acetone/Water (1:1)	Not Specified	0.38%[7]	Quantitative
Pigment Red 57 (CI 15850)	DMSO	Not Specified	0.5%[7]	Quantitative
Pigment Red 57 (CI 15850)	Ethanol/Water (4:6)	Not Specified	< 0.3%[7]	Quantitative
D&C Red No. 6 Barium Lake	Water	Not Specified	Insoluble[2][6]	Qualitative
D&C Red No. 6 Barium Lake	Oil	Not Specified	Dispersible[8]	Qualitative
D&C Red No. 6 Sodium Lake	Oil	Not Specified	Dispersible[9]	Qualitative
D&C Red No. 7 Lake (Calcium Salt)	Water	Not Specified	Insoluble[4]	Qualitative
D&C Red No. 7 Lake (Calcium Salt)	Oil	Not Specified	Soluble[4]	Qualitative
D&C Red No. 6 Lake (unspecified)	Water	Not Specified	10 g/100mL*	Quantitative
C.I. 15850:1	Water	Not Specified	1.5% max[10]	Quantitative

*Note: This value is from a product data sheet for a "lake" and appears anomalous as lakes are typically insoluble in water. It may refer to a specific, modified commercial product.

Experimental Protocol for Solubility Determination

A standardized method for determining the solubility of pigments like D&C Red No. 6 is essential for accurate and reproducible results. The following is a generalized protocol based on the shake-flask method coupled with UV-Vis spectrophotometric analysis.

Objective: To determine the saturation solubility of D&C Red No. 6 or its lakes in a given organic solvent at a specified temperature.

Materials:

• D&C Red No. 6 powder (specify salt or lake form)

• Selected organic solvents (e.g., ethanol, methanol, acetone, isopropanol, ethyl acetate)

• Volumetric flasks

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

• UV-Vis spectrophotometer and cuvettes

• Analytical balance

Procedure:

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of D&C Red No. 6.

  • Dissolve it in a suitable solvent in which it is known to be soluble (e.g., dimethylformamide for the dye, or a compatible oil for the lake) to prepare a stock solution of known concentration.

  • Prepare a series of standard solutions of decreasing concentration by serial dilution of the stock solution.

• Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using the UV-Vis spectrophotometer. The λmax for D&C Red No. 6 in dimethylformamide is approximately 442 nm.[4][6]

  • Plot a calibration curve of absorbance versus concentration.

• Equilibration:

  • Add an excess amount of D&C Red No. 6 powder to a series of vials containing a known volume of the test solvent.

  • Seal the vials and place them in an orbital shaker at a constant temperature.

  • Shake the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation and Analysis:

  • After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Filter the sample through a syringe filter to remove any undissolved particles.

  • If necessary, dilute the filtrate with the test solvent to bring the absorbance within the range of the calibration curve.

  • Measure the absorbance of the diluted filtrate at the λmax.

• Calculation of Solubility:

  • Using the equation from the calibration curve, determine the concentration of D&C Red No. 6 in the diluted filtrate.

  • Account for the dilution factor to calculate the concentration in the original saturated solution. This concentration represents the solubility of D&C Red No. 6 in the test solvent at the specified temperature.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of D&C Red No. 6.

Caption: Workflow for determining pigment solubility using the shake-flask method and UV-Vis spectroscopy.

Conclusion

The solubility of D&C Red No. 6 is highly dependent on its chemical form, with the disodium salt exhibiting some aqueous solubility and the lakes being generally insoluble in water but dispersible in oils. While precise quantitative solubility data in a wide array of organic solvents remains limited in publicly available resources, the provided information and experimental protocol offer a solid foundation for researchers and formulation scientists. It is recommended that for specific applications, solubility studies be conducted using the intended solvent systems and the specific form of D&C Red No. 6 to be used. This will ensure accurate formulation and product stability.

References

• 1. iacmcolor.org [iacmcolor.org]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. specialchem.com [specialchem.com]
• 4. makingcosmetics.com [makingcosmetics.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. makingcosmetics.com [makingcosmetics.com]
• 7. us.typology.com [us.typology.com]
• 8. D&C Red No.6 Ba Lake [myskinrecipes.com]
• 9. D&C Red No.6 Ba Lake [myskinrecipes.com]
• 10. tkechem.com [tkechem.com]

D&C Red No. 6 and its Lakes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the color additive D&C Red No. 6 and its corresponding lakes. It delves into the chemical and physical properties, manufacturing processes, analytical methodologies, and regulatory landscape pertinent to these substances. This document is intended to serve as a core resource for professionals in research and development, quality control, and regulatory affairs within the pharmaceutical and related industries.

Introduction

D&C Red No. 6 (CI 15850) is a synthetic monoazo color additive widely used in drugs and cosmetics.[1][2][3] It is the disodium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylic acid.[4][5] The corresponding lakes of D&C Red No. 6 are water-insoluble pigments produced by precipitating the soluble dye onto an inert substratum, typically a metal salt such as aluminum, calcium, or barium.[1][6] This insolubility makes the lakes suitable for applications where color migration is a concern, such as in tablet coatings and cosmetics.[7]

Chemical and Physical Properties

The fundamental properties of D&C Red No. 6 and its common lakes are summarized below. These properties are critical for formulation development and analytical characterization.

Property	D&C Red No. 6 (Disodium Salt)	D&C Red No. 6 Barium Lake	D&C Red No. 6 Calcium Lake
CI Name	Pigment Red 57	Pigment Red 57:2	Pigment Red 57:1
CI Number	15850	15850:2	15850:1
CAS Number	5858-81-1	17852-98-1	5281-04-9
EINECS No.	227-497-9	241-806-4	226-109-5
Chemical Formula	C18H12N2Na2O6S[1]	C18H12BaN2O6S	C18H12CaN2O6S
Molecular Weight	430.3 g/mol [8]	559.7 g/mol	424.4 g/mol [9]
Appearance	Red powder[10]	Red powder	Red powder[9]
Solubility	Soluble in water[10]	Insoluble in water[11]	Insoluble in water[9]

Manufacturing Process

The synthesis of D&C Red No. 6 is a multi-step process involving diazotization and coupling, followed by precipitation to form the salt or lake. The general workflow is outlined below.

Synthesis of D&C Red No. 6

The manufacturing process for D&C Red No. 6 involves the following key steps:

• Diazotization: 2-amino-5-methylbenzenesulfonic acid (also known as p-toluidine-m-sulfonic acid, PTMS) is treated with sodium nitrite in an acidic medium (e.g., hydrochloric acid) to form a diazonium salt.[5]

• Coupling: The resulting diazonium salt is then coupled with 3-hydroxy-2-naphthalenecarboxylic acid (BONA) in an alkaline medium.[5]

• Precipitation: The resulting monoazo dye is precipitated as the disodium salt, forming D&C Red No. 6.[5]

Laking Process

The formation of D&C Red No. 6 lakes involves the precipitation of the water-soluble dye onto a substratum.

• The water-soluble D&C Red No. 6 is dissolved in water.

• A solution of a metal salt (e.g., barium chloride, calcium chloride, or aluminum sulfate) is added.

• The mixture is precipitated, and the insoluble lake is filtered, washed, and dried.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. D&C Red No.6 Ba Lake [myskinrecipes.com]
• 5. Identification and quantification of the decarboxylated analogue of Pigments Red 57 and 57:1 in the color additives D&C Red No. 6, D&C Red No. 7, and their lakes, using a chelating agent and UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Reversed-phase LC determination of two manufacturing intermediates, the unsulfonated subsidiary color, and 4-methyl-Sudan I in D&C Red No. 6, D&C Red No. 7, and their lakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. Ultra-Performance Liquid Chromatographic Determination of Manufacturing Intermediates and Subsidiary Colors in D&C Red No. 6, D&C Red No. 7, and Their Lakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iacmcolor.org [iacmcolor.org]

The Genotoxicity of Azo Pigments: An In-Depth Technical Guide Focused on D&C Red No. 6

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Azo pigments are a significant class of organic colorants widely used in cosmetics, pharmaceuticals, food, and textiles. Their safety, particularly concerning genotoxicity, is of paramount importance for regulatory approval and consumer safety. This technical guide provides a comprehensive overview of the genotoxic potential of azo pigments, with a specific focus on D&C Red No. 6 (C.I. Pigment Red 57). The core of this document evaluates the available scientific data, details the experimental methodologies used for genotoxicity assessment, and illustrates the metabolic pathways that are critical to understanding the toxicological profile of these compounds. Based on current scientific evidence, D&C Red No. 6 is not considered to be genotoxic.

Introduction to Azo Pigments and Genotoxicity Concerns

Azo pigments are characterized by the presence of one or more azo groups (-N=N-) linking aromatic rings.[1] While the intact pigments are often large, insoluble molecules with low bioavailability, their metabolic breakdown can lead to the formation of smaller, potentially toxic aromatic amines.[2][3] The primary concern regarding the safety of azo dyes is their potential to be metabolized by azoreductases, enzymes present in the liver and particularly abundant in the intestinal microbiota, to aromatic amines.[2][3][4] Some of these aromatic amines are known or suspected carcinogens and mutagens.[2]

The genotoxicity of a substance refers to its ability to damage DNA, which can lead to mutations and potentially cancer. Therefore, a thorough evaluation of the genotoxic potential of azo pigments and their metabolites is a critical step in their safety assessment.

Genotoxicity Assessment of D&C Red No. 6

D&C Red No. 6 (also known as Pigment Red 57) is a monoazo pigment used in a variety of cosmetic and drug products.[5] Its genotoxicity has been evaluated by regulatory bodies, including the European Scientific Committee on Consumer Safety (SCCS).

Summary of Genotoxicity Data

The available data from key genotoxicity assays indicate that D&C Red No. 6 is not genotoxic. The SCCS concluded that Pigment Red 57 is not mutagenic in a bacterial reverse mutation assay and does not induce micronuclei in cultured human lymphocytes.

Table 1: Summary of Genotoxicity Studies on D&C Red No. 6

Test System	Guideline	Metabolic Activation	Concentration/Dose Range	Result	Reference
Salmonella typhimurium (TA98, TA100, TA102, TA1535, TA1537)	OECD 471	With and without S9 mix	Not specified in summary	Non-mutagenic	SCCS/1479/12
Human peripheral blood lymphocytes	Not specified in summary	With and without S9 mix	Not specified in summary	Non-genotoxic (no increase in micronuclei)	SCCS/1479/12

Genotoxicity of Potential Metabolites

The reductive cleavage of the azo bond in D&C Red No. 6 would result in the formation of two aromatic amines: 2-amino-5-methylbenzenesulfonic acid and 3-hydroxy-2-naphthoic acid. The genotoxicity of these potential metabolites is crucial for a complete risk assessment.

Table 2: Summary of Genotoxicity Studies on Potential Metabolites of D&C Red No. 6

Metabolite	Test System	Guideline	Metabolic Activation	Result	Reference
2-amino-5-methylbenzenesulfonic acid	Data not available	-	-	Data not available	-
3-hydroxy-2-naphthoic acid	Salmonella typhimurium and Escherichia coli	OECD 471 (similar)	With and without	Non-mutagenic	OECD SIDS
3-hydroxy-2-naphthoic acid	V79 hamster cells (in vitro chromosomal aberration)	-	Without	Clastogenic	OECD SIDS
3-hydroxy-2-naphthoic acid	V79 hamster cells (in vitro chromosomal aberration)	With	Non-clastogenic	OECD SIDS
3-hydroxy-2-naphthoic acid	Hamster bone marrow cells (in vivo chromosomal aberration)	-	In vivo	Non-clastogenic	OECD SIDS

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are outlined below, based on the relevant OECD guidelines.

Bacterial Reverse Mutation Assay (Ames Test)

This test evaluates the potential of a substance to induce gene mutations in bacteria.

Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).

• Principle: The assay uses amino acid-requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations, which result in a reversion to prototrophy.

• Test System: A set of bacterial strains, typically including TA98, TA100, TA1535, TA1537, and TA102 or E. coli WP2 uvrA, is used to detect different types of mutations.

• Metabolic Activation: The test is performed with and without an exogenous metabolic activation system (S9 fraction from induced rat liver) to mimic mammalian metabolism.[6]

• Procedure:

  • The test substance is mixed with the bacterial culture and, in the case of metabolic activation, the S9 mix.

  • This mixture is combined with molten top agar and poured onto minimal glucose agar plates.

  • The plates are incubated at 37°C for 48-72 hours.

  • The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted.

• Evaluation Criteria: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies and/or a reproducible and statistically significant positive response for at least one of the tested concentrations.

In Vitro Mammalian Cell Micronucleus Test

This assay detects damage to chromosomes or the mitotic apparatus in mammalian cells.

Caption: Workflow for the In Vitro Mammalian Cell Micronucleus Test.

• Principle: The test identifies substances that cause the formation of micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells, resulting from chromosome breakage or loss.[7]

• Test System: Cultured mammalian cells, such as human peripheral blood lymphocytes or established cell lines like CHO or TK6, are used.[7]

• Metabolic Activation: The assay is conducted with and without an S9 mix.

• Procedure:

  • Cells are exposed to the test substance for a defined period.

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells that have completed one nuclear division.[7]

  • Cells are harvested, fixed, and stained with a DNA-specific stain.

  • The frequency of micronucleated cells is scored in binucleated cells.

• Evaluation Criteria: A substance is considered genotoxic if it induces a concentration-dependent increase in the frequency of micronucleated cells or a reproducible and statistically significant positive response at one or more concentrations.

Metabolic Pathways and Bioactivation

The potential for azo pigments to exert genotoxic effects is intrinsically linked to their metabolism.

Reductive Cleavage of the Azo Bond

The primary metabolic pathway for azo pigments is the reductive cleavage of the azo bond, which is primarily carried out by azoreductases from the intestinal microbiota.[2][3] This process breaks the pigment down into its constituent aromatic amines.

Caption: Metabolic reduction of azo pigments to aromatic amines.

Potential for Further Bioactivation

While D&C Red No. 6 itself is not considered genotoxic, the resulting aromatic amines could theoretically undergo further metabolic activation to reactive intermediates that can bind to DNA. However, for the specific metabolites of D&C Red No. 6, the available data does not suggest a significant genotoxic concern. The sulfonic acid group on 2-amino-5-methylbenzenesulfonic acid generally decreases its potential for genotoxicity. While 3-hydroxy-2-naphthoic acid showed some clastogenic activity in vitro without metabolic activation, this was not observed in the presence of metabolic activation or in vivo.

Signaling Pathways

Specific signaling pathways activated by D&C Red No. 6 have not been extensively studied, which is consistent with its non-genotoxic profile. For aromatic amines in general, genotoxic effects are often mediated by the formation of DNA adducts, which can trigger DNA damage response pathways. However, as the metabolites of D&C Red No. 6 are not considered to be significantly genotoxic, the activation of these pathways is not a primary concern.

Conclusion

Based on the available scientific evidence, including the comprehensive evaluation by the SCCS, D&C Red No. 6 is not considered to be genotoxic. Standard genotoxicity assays, including the bacterial reverse mutation assay and the in vitro micronucleus test, have yielded negative results. While the metabolic cleavage of D&C Red No. 6 can lead to the formation of aromatic amines, the specific metabolites produced are not considered to pose a significant genotoxic risk under normal conditions of use. This technical guide provides researchers, scientists, and drug development professionals with a detailed overview of the genotoxicity profile of D&C Red No. 6, the methodologies for its assessment, and the metabolic considerations that underpin its safety evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicological significance of azo dye metabolism by human intestinal microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nib.si [nib.si]
• 7. nucro-technics.com [nucro-technics.com]

An In-depth Technical Guide to the Thermal Decomposition of CI 15850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of the monoazo pigment CI 15850, also known as Pigment Red 57:1, D&C Red No. 6, or D&C Red No. 7. This document synthesizes available data on its thermal stability, decomposition products, and the methodologies used for its analysis, targeting professionals in research, scientific, and drug development fields.

Thermal Stability and Decomposition Profile

The thermal stability of CI 15850 has been a subject of investigation, with varying decomposition temperatures reported in literature. A safety data sheet for Pigment Red 57:1 indicates a thermal decomposition temperature of 149 °C, while a report from the European Commission's Scientific Committee on Consumer Safety suggests decomposition occurs at 320 °C. To provide a more detailed understanding, this guide incorporates data from a thermogravimetric analysis (TGA) of D&C Red No. 6.

Thermogravimetric analysis reveals the mass loss of a substance as a function of temperature, offering critical insights into its thermal stability and decomposition kinetics. The TGA of D&C Red No. 6 was conducted in an air atmosphere with a temperature range from 20 to 850 °C.

Table 1: Thermogravimetric Analysis Data for D&C Red No. 6

Temperature Range (°C)	Mass Loss (%)	Decomposition Stage
20 - 200	~2%	Initial mass loss (likely moisture)
200 - 450	~40%	Major decomposition stage 1
450 - 600	~30%	Major decomposition stage 2
> 600	~20%	Final decomposition/charring

Data interpreted from the TGA curve presented in Mansri et al. (2012).[1]

The analysis of the derivative thermogravimetric (DTG) curve, which represents the rate of mass loss, allows for the identification of the onset and peak decomposition temperatures. The onset temperature is the point at which significant degradation begins, while the peak temperature indicates the point of the maximum rate of decomposition.

Table 2: Key Decomposition Temperatures for D&C Red No. 6 from TGA/DTG Analysis

Parameter	Temperature (°C)
Onset Decomposition Temperature (Tonset)	approx. 200 °C
Peak Decomposition Temperature 1 (Tpeak1)	approx. 350 °C
Peak Decomposition Temperature 2 (Tpeak2)	approx. 550 °C

Temperatures are estimations based on the visual analysis of the TGA/DTG curves and may vary with specific experimental conditions.

Potential Thermal Decomposition Products

The thermal degradation of azo dyes, such as CI 15850, is a complex process that can lead to the formation of various smaller molecules. The primary mechanism often involves the cleavage of the azo bond (-N=N-).

Based on the structure of CI 15850 and general knowledge of azo dye pyrolysis, the following are potential decomposition products:

• Sulfonated Aromatic Amines: Cleavage of the azo bond is expected to yield aromatic amines. Given the starting structure, a likely product is 2-amino-5-methylbenzenesulfonic acid .

• Decarboxylated Analogues: Studies have identified the presence of 4-[(4-methyl-2-sulfophenyl)azo]-3-naphthalenol (DPR57) as a consistent impurity in D&C Red No. 6 and No. 7, suggesting it may also be a thermal degradation product formed through decarboxylation.[2][3]

• Oxides of Carbon and Sulfur: Complete combustion or high-temperature degradation of the organic structure will lead to the formation of carbon dioxide (CO₂) and sulfur dioxide (SO₂).[4]

• Other Volatile Organic Compounds (VOCs): A complex mixture of smaller organic molecules may be formed depending on the pyrolysis conditions.

Experimental Protocols

To ensure reproducibility and accuracy in the study of the thermal decomposition of CI 15850, detailed experimental protocols are essential. The following sections outline standard methodologies for Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS).

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and compositional properties of materials by measuring the change in mass as a function of temperature.

Objective: To determine the onset and peak decomposition temperatures and the percentage of mass loss at different stages of heating.

Apparatus: A thermogravimetric analyzer with a high-precision balance and a furnace capable of controlled heating rates.

Procedure (based on ASTM E1131, ISO 11358): [5][6][7]

• Sample Preparation: A small, representative sample of CI 15850 (typically 5-10 mg) is accurately weighed into an inert sample pan (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation. For analysis in an oxidative environment, air or oxygen is used.

• Thermal Program: The sample is heated from ambient temperature to a final temperature (e.g., 900 °C) at a controlled, linear heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) are analyzed to determine the onset temperature of decomposition, the temperatures of maximum decomposition rates, and the percentage of mass loss at each stage.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the chemical composition of thermal decomposition products.

Objective: To separate and identify the volatile and semi-volatile compounds produced during the thermal decomposition of CI 15850.

Apparatus: A pyrolyzer directly coupled to a gas chromatograph-mass spectrometer (GC-MS) system.

Procedure:

• Sample Preparation: A very small amount of CI 15850 (typically 0.1-1.0 mg) is placed in a pyrolysis sample cup.

• Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., the peak decomposition temperature determined by TGA) in an inert atmosphere (e.g., helium) within the pyrolyzer.

• Gas Chromatography (GC) Separation: The volatile pyrolysis products are swept by a carrier gas into the GC column. The column is subjected to a temperature program to separate the individual components of the mixture based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry (MS) Detection and Identification: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum for each component provides a unique fragmentation pattern, which is used to identify the compound by comparison with spectral libraries (e.g., NIST).

Visualization of Methodologies and Potential Toxicological Pathways

Experimental Workflow for Thermal Analysis

The following diagram illustrates a typical workflow for the comprehensive thermal analysis of CI 15850.

Workflow for the thermal analysis of CI 15850.

Generalized Toxicological Pathway of Azo Dye Decomposition Products

The thermal decomposition of CI 15850 can lead to the formation of aromatic amines. These compounds are of toxicological concern as they can be metabolized in the body to reactive intermediates that may lead to adverse health effects, including carcinogenicity. The following diagram illustrates a generalized pathway for the metabolic activation of aromatic amines.

Generalized metabolic activation of aromatic amines.

It is important to note that many aromatic amines are known or suspected carcinogens.[8] The sulfonation step, catalyzed by sulfotransferases, can in some cases lead to the formation of unstable sulfate esters that can spontaneously break down to form highly reactive nitrenium ions, which can then bind to DNA, leading to mutations and potentially cancer.[9] However, the specific toxicological profile of each decomposition product would require dedicated study.

This guide provides a foundational understanding of the thermal decomposition of CI 15850. Further research, particularly utilizing Py-GC-MS, is necessary to fully elucidate the range of decomposition products and their toxicological significance.

References

• 1. aidic.it [aidic.it]
• 2. researchgate.net [researchgate.net]
• 3. Identification and quantification of the decarboxylated analogue of Pigments Red 57 and 57:1 in the color additives D&C Red No. 6, D&C Red No. 7, and their lakes, using a chelating agent and UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ISO 11358-1:2022 Plastics Thermogravimetry (TG) of polymers Part 1: General principles [goldapp.com.cn]
• 6. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 7. researchgate.net [researchgate.net]
• 8. Carcinogenicity of the aromatic amines: from structure-activity relationships to mechanisms of action and risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sulfonation in pharmacology and toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]

Regulatory status of D&C Red No. 6 in research

An In-Depth Technical Guide to the Regulatory Status of D&C Red No. 6 in Research

For Researchers, Scientists, and Drug Development Professionals

D&C Red No. 6 (CI 15850) is a synthetic monoazo dye widely used as a colorant in pharmaceuticals, cosmetics, and other consumer products.[1][2][3] For researchers, scientists, and drug development professionals, a thorough understanding of its regulatory landscape, safety profile, and analytical methodologies is crucial for its appropriate use in research and product development. This technical guide provides a comprehensive overview of the regulatory status of D&C Red No. 6, its physicochemical properties, toxicological data from key studies, and relevant experimental protocols.

Regulatory Framework: A Global Overview

The use of D&C Red No. 6 as a color additive is strictly regulated by governmental bodies worldwide to ensure its safety for human use. The primary regulatory authorities are the U.S. Food and Drug Administration (FDA) and the European Commission.

United States: In the United States, D&C Red No. 6 is permanently listed for use in drugs and cosmetics, subject to batch certification by the FDA.[4][5] Its use in drug products is quantified, with a restriction that the combined total of D&C Red No. 6 and D&C Red No. 7 should not exceed 5 milligrams per daily dose of the drug.[4][6][7][8][9] The FDA maintains detailed specifications for the identity and purity of D&C Red No. 6, which are codified in the Code of Federal Regulations (CFR).[4]

European Union: In the European Union, D&C Red No. 6 is also known as CI 15850 and is listed in the Cosmetics Directive, permitting its use in all cosmetic products.[1] The Scientific Committee on Consumer Safety (SCCS) has reviewed the safety of CI 15850 and concluded that it is not considered sensitizing based on standard tests.[10]

Quantitative Data and Specifications

Regulatory agencies have established specific limits for various impurities and properties of D&C Red No. 6 to ensure its safety. These are summarized in the tables below.

Table 1: FDA Specifications for D&C Red No. 6 [4]

Parameter	Specification
Identity	Principally the disodium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylic acid
CAS Registry Number	5858-81-1
Total Color	Not less than 90 percent
Volatile Matter (at 135 °C) and Chlorides and Sulfates (as sodium salts)	Not more than 10 percent
p-Toluidine	Not more than 15 parts per million
Lead (as Pb)	Not more than 20 parts per million
Arsenic (as As)	Not more than 3 parts per million
Mercury (as Hg)	Not more than 1 part per million

Table 2: FDA Limits for Organic Impurities in D&C Red No. 6 [4][5]

Organic Impurity	Specification
1-[(4-methylphenyl)azo]-2-naphthalenol	Not more than 0.015 percent
2-Amino-5-methylbenzenesulfonic acid, sodium salt	Not more than 0.2 percent
3-Hydroxy-2-naphthalenecarboxylic acid, sodium salt	Not more than 0.4 percent
3-Hydroxy-4-[(4-methylphenyl)azo]-2-naphthalenecarboxylic acid, sodium salt	Not more than 0.5 percent

Toxicological Profile

The safety of D&C Red No. 6 has been evaluated through various toxicological studies. A summary of key findings is presented below.

Table 3: Summary of Toxicological Data for D&C Red No. 6

Study Type	Species	Outcome	Reference
Skin Irritation	Rabbit	Not irritating	[11]
Eye Irritation	Rabbit	Transient mild irritation	[11]
Mutagenicity (Ames Test)	Salmonella typhimurium	Not mutagenic	[12]
Sensitization	Not specified	Not considered sensitizing	[10]
Developmental and Reproductive Toxicity	Rat, Mouse	No evidence of toxicity	[13]
Absorption	Not specified	Poor to nil via all routes of exposure	[13]

Experimental Protocols

Detailed methodologies for key toxicological and analytical experiments are crucial for researchers. The following sections provide outlines of these protocols.

Ames Test for Mutagenicity

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

Experimental Workflow:

• Strain Selection: Use of several strains of Salmonella typhimurium with pre-existing mutations in the histidine synthesis operon (e.g., TA98, TA100, TA102, TA1535, TA1537).

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

• Exposure: The bacterial strains are exposed to various concentrations of D&C Red No. 6 on a minimal agar plate lacking histidine.

• Incubation: Plates are incubated for 48-72 hours.

• Evaluation: The number of revertant colonies (colonies that have undergone a reverse mutation and can now synthesize histidine) is counted. A significant increase in the number of revertant colonies compared to the negative control indicates mutagenic potential.

For azo dyes like D&C Red No. 6, a modified protocol including a pre-incubation step and the addition of flavin mononucleotide (FMN) to facilitate azo bond reduction may be employed.[12]

Ames Test Experimental Workflow

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability.

Experimental Workflow:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of D&C Red No. 6 for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells convert the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

Analytical Method for Impurity Testing (UPLC)

Ultra-performance liquid chromatography (UPLC) is a high-resolution separation technique used to identify and quantify impurities in D&C Red No. 6.

Experimental Workflow:

• Sample Preparation: Dissolve a known amount of the D&C Red No. 6 sample in a suitable solvent.

• Chromatographic Separation: Inject the sample into a UPLC system equipped with a suitable column (e.g., C18). A gradient elution program with a mobile phase consisting of an aqueous buffer and an organic solvent is typically used to separate the impurities from the main dye and from each other.

• Detection: Use a photodiode array (PDA) detector to monitor the elution profile at multiple wavelengths.

Regulatory and Safety Assessment Workflow

The process of approving a color additive for use in drugs involves a rigorous evaluation by regulatory bodies like the FDA. This workflow ensures that the color additive is safe for its intended use.

Regulatory Assessment Workflow for Color Additives

Conclusion

D&C Red No. 6 is a well-regulated color additive with a substantial body of safety data supporting its use in pharmaceutical and cosmetic products within specified limits. For researchers and drug development professionals, it is imperative to be aware of and adhere to the regulatory requirements and purity specifications established by authorities such as the FDA and the European Commission. The toxicological data indicates a low order of toxicity, with no evidence of mutagenicity or significant irritation at approved concentrations. The provided experimental protocols offer a foundation for the analytical and safety assessment of D&C Red No. 6 in a research and development setting. As with any chemical substance, adherence to good laboratory practices and a thorough understanding of its properties are essential for its safe and effective use.

References

• 1. uk.typology.com [uk.typology.com]
• 2. ewg.org [ewg.org]
• 3. specialchem.com [specialchem.com]
• 4. 21 CFR § 74.1306 - D&C Red No. 6. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 5. Federal Register :: D&C Red No. 6 and D&C Red No. 7; Change in Specification [federalregister.gov]
• 6. 21 CFR § 82.1306 - D&C Red No. 6. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 7. spectracolors.com [spectracolors.com]
• 8. drugs.com [drugs.com]
• 9. neelikon.com [neelikon.com]
• 10. us.typology.com [us.typology.com]
• 11. health.ec.europa.eu [health.ec.europa.eu]
• 12. Evaluation of azo food dyes for mutagenicity and inhibition of mutagenicity by methods using Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. epa.gov [epa.gov]
• 14. iacmcolor.org [iacmcolor.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Dawn of Synthetic Color: A Technical Guide to the Historical Development of Monoazo Pigments

For Researchers, Scientists, and Drug Development Professionals

The vibrant world of synthetic organic pigments owes much of its existence to the development of monoazo colorants. These compounds, characterized by a single azo group (-N=N-), represented a significant leap forward from the often toxic and less stable inorganic pigments that preceded them. This technical guide delves into the core of monoazo pigment history, detailing their chemical evolution, key synthetic methodologies, and the quantitative properties that defined their progress.

From Serendipitous Discovery to Industrial Synthesis: A Historical Timeline

The journey of monoazo pigments begins with a pivotal discovery in the mid-19th century. In 1858, the German chemist Peter Griess discovered the diazotization reaction, a process that converts primary aromatic amines into diazonium salts. This breakthrough laid the fundamental chemical groundwork for the creation of a vast array of azo dyes and, subsequently, pigments.[1]

The early 20th century marked the true advent of monoazo pigments as commercially viable products. Key milestones include:

• Early 1900s: The first Hansa Yellow pigments, also known as arylide yellows, were developed in Germany by Hoechst AG.[2] These represented the first permanent organic yellow pigments.[3]

• 1904: Toluidine Red (Pigment Red 3) was first synthesized in Germany, offering a brilliant red hue.[1]

• 1909: Hansa Yellow Light (Pigment Yellow 3) was patented for use in artists' paints.[2]

• 1911: The first naphthol pigments were patented, initially sold as Grela Reds.[4]

The subsequent decades saw a rapid expansion in the variety and application of monoazo pigments, driven by their versatility, cost-effectiveness, and improving performance characteristics. They found widespread use in printing inks, paints, plastics, and textiles.[5]

Quantitative Evolution of Monoazo Pigments

The development of monoazo pigments can be tracked through the steady improvement of their key performance properties. The following tables summarize the quantitative data for representative historical and modern monoazo pigments, illustrating the progress in lightfastness, heat stability, and other critical parameters.

Table 1: Properties of Key Monoazo Pigments

Colour Index Name	Chemical Class	Discovery/ Introduction	Lightfastness (Blue Wool Scale)	Heat Stability (°C)	Oil Absorption ( g/100g )	Average Particle Size (µm)
Pigment Yellow 1	Arylide Yellow	c. 1909	5-6	~150	35-50	0.1 - 0.5
Pigment Yellow 3 (Hansa Yellow Light)	Arylide Yellow	1909	6-7	150	40-55	0.08 - 0.2
Pigment Yellow 74 (Hansa Yellow Medium)	Arylide Yellow	c. 1957	7-8	180-200	30-45	0.15 - 0.33[6]
Pigment Red 3 (Toluidine Red)	β-Naphthol	1904	5-6	140-160	30-40	0.2 - 0.6
Pigment Red 57:1 (Lithol Rubine)	Naphthol Lake	c. 1899	4-5	180	40-60	0.04 - 0.3

Note: Lightfastness ratings can vary depending on the concentration of the pigment and the medium in which it is used. Values are typical ranges.

The Core Chemistry: Synthesis of Monoazo Pigments

The synthesis of monoazo pigments is a two-step process rooted in Peter Griess's discovery: diazotization followed by azo coupling.

1. Diazotization: A primary aromatic amine is treated with nitrous acid (typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form a reactive diazonium salt. The low temperature is crucial to prevent the unstable diazonium salt from decomposing.

2. Azo Coupling: The diazonium salt, an electrophile, is then reacted with a coupling component, which is an electron-rich species such as a phenol, naphthol, or an acetoacetylarylide. This electrophilic aromatic substitution reaction forms the stable azo linkage and precipitates the insoluble pigment.

The final properties of the pigment, such as color, lightfastness, and solvent resistance, are determined by the chemical structures of both the diazo component and the coupling component.

Experimental Protocols for Key Monoazo Pigments

The following are detailed methodologies for the synthesis of three historically significant monoazo pigments, representing the arylide yellow, β-naphthol, and naphthol lake classes.

Experimental Protocol 1: Synthesis of Pigment Yellow 74 (Arylide Yellow)

Reactants:

• 2-Methoxy-4-nitroaniline (Diazo component)

• Acetoacet-o-anisidide (Coupling component)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Sodium Acetate

• Sodium Hydroxide (NaOH)

• Acetic Acid

Procedure:

• Diazotization:

  • A dispersion of 2-methoxy-4-nitroaniline is prepared in a mixture of water and hydrochloric acid.

  • The dispersion is cooled to below 10°C using ice.

  • A solution of sodium nitrite in water is added slowly while maintaining the low temperature to form the diazonium salt solution.

  • The reaction is stirred for approximately one hour, and any excess nitrous acid is quenched with sulfamic acid.

• Preparation of Coupling Solution:

  • Acetoacet-o-anisidide is dispersed in water containing sodium acetate.

  • A solution of sodium hydroxide is added to dissolve the coupling component.

  • The pH is adjusted to approximately 6 by the dropwise addition of acetic acid.

• Azo Coupling:

  • The diazonium salt solution is added dropwise to the coupling solution over a period of about 2 hours, maintaining the temperature at around 25°C.

  • The reaction mixture is stirred to complete the coupling reaction, resulting in the precipitation of the yellow pigment.

• Post-Treatment:

  • The pigment slurry is heated to 90°C for 30 minutes to improve crystal quality.

  • The pigment is then filtered, washed with water to remove salts, and dried at 80°C.

  • The dried pigment is ground to achieve the desired particle size.[4]

Experimental Protocol 2: Synthesis of Pigment Red 3 (Toluidine Red)

Reactants:

• 2-Nitro-p-toluidine (m-Nitro-p-toluidine) (Diazo component)

• β-Naphthol (Coupling component)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

Procedure:

• Diazotization:

  • 2-Nitro-p-toluidine is dissolved in hydrochloric acid and water.

  • The solution is cooled to 0-5°C in an ice bath.

  • A cold aqueous solution of sodium nitrite is added slowly while stirring vigorously to form the diazonium salt.

• Preparation of Coupling Solution:

  • β-Naphthol is dissolved in an aqueous solution of sodium hydroxide.

• Azo Coupling:

  • The cold diazonium salt solution is slowly added to the β-naphthol solution with constant stirring.

  • The coupling reaction occurs immediately, precipitating the red pigment.

• Post-Treatment:

  • The reaction mixture is stirred for a period to ensure complete reaction.

  • The precipitated pigment is filtered, washed thoroughly with hot water, and dried.[7]

Experimental Protocol 3: Synthesis of Pigment Red 57:1 (Lithol Rubine)

Reactants:

• 2-Amino-5-methylbenzenesulfonic acid (4B Acid) (Diazo component)

• 3-Hydroxy-2-naphthoic acid (BONA) (Coupling component)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Calcium Chloride (CaCl₂)

Procedure:

• Diazotization:

  • 2-Amino-5-methylbenzenesulfonic acid is dissolved in water with sodium hydroxide.

  • The solution is cooled to 0°C with ice and then diazotized by the addition of sodium nitrite solution and hydrochloric acid.

  • The mixture is stirred at 0-10°C for about 30 minutes.

• Preparation of Coupling Solution:

  • 3-Hydroxy-2-naphthoic acid is dissolved by heating in an aqueous sodium hydroxide solution and then cooled.

• Azo Coupling:

  • The diazo slurry is added to the coupler slurry over 10-15 minutes.

  • The pH is adjusted to between 9.8 and 10 with a sodium hydroxide solution.

  • The mixture is stirred and heated.

• Laking:

  • A solution of calcium chloride is added to the azo dye solution to form the insoluble calcium salt (the pigment).

  • The slurry is heated to boiling for about 25 minutes.

• Post-Treatment:

  • The slurry is cooled, filtered, washed with water, and dried to yield the final pigment.

Visualizing the Synthesis: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the generalized synthetic pathways for the major classes of monoazo pigments.

Figure 1: Generalized workflow for monoazo pigment synthesis.

Figure 2: Synthesis pathway for Hansa Yellow (Arylide) pigments.

Figure 3: Synthesis pathway for Naphthol Red pigments.

Conclusion

The historical development of monoazo pigments is a story of chemical innovation that fundamentally changed the world of color. From the initial discovery of the diazotization reaction to the synthesis of a vast palette of yellows, oranges, and reds, these pigments have offered a combination of vibrancy, performance, and economic viability that continues to make them relevant in numerous applications today. The ongoing research and development in this field promise even more stable and high-performance monoazo pigments for the future.

References

• 1. cameo.mfa.org [cameo.mfa.org]
• 2. Hansa - CAMEO [cameo.mfa.org]
• 3. cameo.mfa.org [cameo.mfa.org]
• 4. Arylide yellow - ColourLex [colourlex.com]
• 5. usitc.gov [usitc.gov]
• 6. sdc.org.uk [sdc.org.uk]
• 7. ijrpr.com [ijrpr.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Identification of D&C Red No. 6

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the identification and purity assessment of the color additive D&C Red No. 6. The protocols detailed below are based on established methods, including high-performance liquid chromatography (HPLC), ultra-performance liquid chromatography (UPLC), and mass spectrometry (MS), to ensure accurate and reliable results for regulatory compliance and quality control.

Introduction

Analytical Methods Overview

Several analytical techniques are employed for the comprehensive analysis of D&C Red No. 6. These methods are designed to identify the primary colorant and to detect and quantify manufacturing intermediates, subsidiary colors, and other impurities.

• High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC): These are the primary techniques for separating and quantifying D&C Red No. 6 and its organic impurities. UPLC offers advantages in terms of speed, sensitivity, and resolution compared to traditional HPLC.[1][2]

• Spectrophotometry: UV-Visible spectrophotometry is used for the identification and quantification of certain impurities, particularly ether-soluble matter.[4]

• X-Ray Fluorescence (XRF) Spectrometry: This method is employed for the determination of heavy metal impurities, such as arsenic and lead, in the color additive lakes.[5]

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of D&C Red No. 6 and its related substances.

Table 1: Chromatographic Parameters for Key Analytes

Analyte	Retention Time (min)	Wavelength for Quantification (nm)
D&C Red No. 6	Varies by method	~485
2-amino-5-methylbenzenesulfonic acid (PTMS)	Varies by method	UV range
3-hydroxy-2-naphthalenecarboxylic acid	Varies by method	UV range
4-[(4-methyl-2-sulfophenyl)azo]-3-naphthalenol (DPR57)	Varies by method	485
p-Toluidine (PT)	Varies by method	MS/MS detection

Table 2: Performance Characteristics of a Validated UPLC Method

Parameter	2-amino-5-methylbenzenesulfonic acid (PTMS)	3-hydroxy-2-naphthalenecarboxylic acid	Unsulfonated subsidiary color	4-methyl Sudan I
Average R²	0.9994	0.9994	0.9994	0.9994
Recoveries (%)	96-106	96-106	96-106	96-106
Average LOD (%)	0.0014-0.0061	0.0014-0.0061	0.0014-0.0061	0.0014-0.0061
Average LOQ (%)	0.0047-0.020	0.0047-0.020	0.0047-0.020	0.0047-0.020
RSD at specification levels (%)	0.67-5.79	0.67-5.79	0.67-5.79	0.67-5.79

Source: Adapted from a validated UPLC method for D&C Red No. 6 and No. 7.[1]

Experimental Protocols

Protocol 1: UPLC-UV Analysis of D&C Red No. 6 for Intermediates and Subsidiary Colors

This protocol describes a UPLC method for the determination of manufacturing intermediates and subsidiary colors in D&C Red No. 6.

4.1.1. Sample Preparation

• Weigh accurately 100 mg of the D&C Red No. 6 sample.

• Dissolve the sample in 100 mL of a methanol-water (1:1, v/v) solution.

• Apply mild heat (approximately 60°C) to aid dissolution.[2]

• For D&C Red No. 6 lakes, dissolve 100 mg of the sample in 100 mL of methanol-water (1:1, v/v) containing 0.05 M lithium oxalate, acidify to approximately pH 1.5 with 2.4 M hydrochloric acid, and then reneutralize to approximately pH 7 with saturated lithium hydroxide and 0.05 M lithium hydroxide, all with mild heat.[2]

• Filter the solution through a 0.2 µm filter before injection.

4.1.2. UPLC Conditions

• Mobile Phase A: 0.1 M ammonium acetate (pH 6.5) with 1% acetonitrile.

• Mobile Phase B: 75% acetonitrile in methanol.

• Gradient: A linear gradient appropriate for the separation of the analytes of interest.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.[2]

• Detection: PDA detection, monitoring at relevant wavelengths for each analyte (e.g., 485 nm for D&C Red No. 6 and its colored impurities, and UV wavelengths for colorless intermediates).

4.1.3. Identification and Quantification

• Identify the analytes by comparing their retention times and UV-Vis absorption spectra with those of certified reference standards.[1]

• Quantify the analytes using calibration curves prepared from reference standards.

Protocol 2: LC-MS/MS Analysis for p-Toluidine in D&C Red No. 6

This protocol outlines a sensitive method for the determination of the impurity p-toluidine (PT) using LC-MS/MS.

4.2.1. Sample Preparation

• Prepare the sample solution as described in Protocol 1 (4.1.1).

4.2.2. LC-MS/MS Conditions

• Mobile Phase: A suitable gradient of aqueous and organic mobile phases, such as ammonium acetate and acetonitrile/methanol.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

4.2.3. Quantification

Visualizations

The following diagrams illustrate the experimental workflows for the analytical methods described.

Caption: UPLC-UV analysis workflow for D&C Red No. 6.

Caption: LC-MS/MS analysis workflow for p-Toluidine.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. iacmcolor.org [iacmcolor.org]
• 4. Federal Register :: Request Access [unblock.federalregister.gov]
• 5. Arsenic and Lead Determination in D&C Red No. 6 Lakes and D&C Red No. 7 Lakes Containing Barium Sulfate Using X-Ray Fluorescence Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Analysis of D&C Red No. 6 Impurities

Audience: Researchers, scientists, and drug development professionals.

Introduction

Data Presentation: Regulatory Limits and Method Performance

Quantitative analysis is essential for confirming that impurity levels are below the maximum limits specified by regulatory agencies.

Table 1: Regulatory Specifications for D&C Red No. 6 Impurities

This table summarizes the maximum permitted levels for key impurities in D&C Red No. 6 as defined in the U.S. Code of Federal Regulations (21 CFR § 74.1306).[2]

Impurity	Maximum Limit
1-[(4-methylphenyl)azo]-2-naphthalenol	0.015%
2-Amino-5-methylbenzenesulfonic acid, sodium salt	0.2%
3-Hydroxy-2-naphthalenecarboxylic acid, sodium salt	0.4%
3-Hydroxy-4-[(4-methylphenyl)azo]-2-naphthalenecarboxylic acid, sodium salt	0.5%
p-Toluidine	15 ppm (0.0015%)

Table 2: Typical HPLC-MS/MS Method Performance Parameters

This table presents typical validation data for an HPLC-MS/MS method, demonstrating its suitability for the precise quantification of trace-level impurities.

Analyte	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Precision (%RSD)
p-Toluidine	>0.999	~0.5-2.5 µg/kg	~2.5-7.0 µg/kg	< 6.0%
1-[(4-methylphenyl)azo]-2-naphthalenol	>0.999	~0.001%	~0.005%	< 5.0%
2-Amino-5-methylbenzenesulfonic acid	>0.999	~0.002%	~0.006%	< 5.0%
3-Hydroxy-2-naphthalenecarboxylic acid	>0.999	~0.002%	~0.006%	< 5.0%

Experimental Protocols

This section provides a detailed methodology for the analysis of D&C Red No. 6 impurities.

1. Materials and Reagents

• Solvents: Acetonitrile (ACN), Methanol (MeOH), and Water (all HPLC or LC-MS grade).

• Reagents: Ammonium formate and Formic acid (LC-MS grade).

• Analytical Standards: Certified reference standards for D&C Red No. 6 and each impurity listed in Table 1.

• Filters: 0.2 µm nylon or PTFE syringe filters.

2. Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve each analytical standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare individual stock solutions. Store in the dark at 4°C.[6]

3. Sample Preparation

• Accurately weigh 100 mg of the D&C Red No. 6 sample into a 50 mL polypropylene centrifuge tube.

• Add 20 mL of a 50:50 (v/v) solution of acetonitrile and water.

• Vortex the tube for 1 minute to ensure the sample is wetted.

• Place the tube in an ultrasonic bath for 15-30 minutes to facilitate complete dissolution.[6]

• Centrifuge the sample at 7,500 rpm for 10 minutes to pellet any insoluble matter.[6]

• Carefully transfer the supernatant into a clean vial.

• Filter the supernatant through a 0.2 µm syringe filter directly into an LC autosampler vial prior to analysis.[7]

4. HPLC-MS/MS Instrumentation and Conditions

Table 3: HPLC Parameters

Parameter	Setting
Column	Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or XBridge Phenyl (2.1 x 75 mm, 2.5 µm)[3]
Mobile Phase A	10 mM Ammonium formate in Water + 0.1% Formic Acid[6]
Mobile Phase B	10 mM Ammonium formate in Acetonitrile + 0.1% Formic Acid[6]
Flow Rate	0.5 mL/min
Column Temperature	45°C
Injection Volume	5 µL
Gradient Elution	0-0.5 min: 25% B; 0.5-3.5 min: 25% to 95% B; 3.5-4.0 min: 95% B; 4.0-4.1 min: 95% to 25% B; 4.1-5.0 min: 25% B

Table 4: MS/MS Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	500°C
Capillary Voltage	3.5 kV
Detection Mode	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

Note: MRM transitions (precursor/product ions) and collision energies must be optimized for each analyte on the specific instrument used.

Visualizations: Workflow and Impurity Relationships

Diagrams help visualize the experimental process and the origin of impurities.

Caption: Experimental workflow for HPLC-MS/MS analysis of D&C Red No. 6 impurities.

Caption: Logical relationship of D&C Red No. 6 and its precursor impurities.

References

• 1. D & C Red No. 6 | C18H12N2Na2O6S | CID 135487652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 21 CFR § 74.1306 - D&C Red No. 6. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 3. iacmcolor.org [iacmcolor.org]
• 4. Regulatory Status of Color Additives [hfpappexternal.fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 7. fda.gov [fda.gov]

Application Notes and Protocols for the Spectrophotometric Quantification of C.I. 15850 in Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of the synthetic red dye C.I. 15850 (also known as Pigment Red 57, D&C Red No. 6, or D&C Red No. 7) in solutions using UV-Vis spectrophotometry. This method is crucial for quality control and formulation analysis in the cosmetic and pharmaceutical industries.

Introduction

C.I. 15850 is a monoazo dye widely used as a colorant in various products, including lipsticks, blushes, and other cosmetics.[1] Accurate quantification of this pigment is essential to ensure product quality, consistency, and compliance with regulatory standards. Spectrophotometry, based on the Beer-Lambert Law, offers a simple, rapid, and cost-effective method for determining the concentration of C.I. 15850 in a solution.

The Beer-Lambert Law states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light passing through the solution. The relationship is expressed as:

A = εbc

Where:

• A is the absorbance (unitless)

• ε (epsilon) is the molar absorptivity (L·mol⁻¹·cm⁻¹), a constant specific to the substance at a given wavelength.

• b is the path length of the cuvette (typically 1 cm).

• c is the concentration of the substance (mol·L⁻¹).

Principle of the Method

This protocol describes the steps to determine the concentration of C.I. 15850 in a sample by measuring its absorbance at its wavelength of maximum absorbance (λmax). A calibration curve is first established using standard solutions of known concentrations. The concentration of an unknown sample can then be determined by measuring its absorbance and interpolating the value from the calibration curve.

Materials and Equipment

3.1. Reagents

• C.I. 15850 standard (analytical grade)

• Methanol (HPLC grade) or Acetonitrile (HPLC grade)

• Dimethyl sulfoxide (DMSO, analytical grade)

• Optional: N,N-Dimethylformamide (DMF) and Ethylenediaminetetraacetic acid (EDTA) for enhanced dissolution.

3.2. Equipment

• UV-Vis Spectrophotometer (double beam recommended)

• Quartz or glass cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

• Micropipettes

• Beakers and other standard laboratory glassware

• Ultrasonic bath (optional, for aiding dissolution)

Experimental Protocols

4.1. Solvent Selection and λmax Determination

C.I. 15850 is insoluble in water.[1] Therefore, an appropriate organic solvent is required. Methanol, acetonitrile, or a mixture of DMSO and methanol (e.g., 5:2 v/v) are suitable choices for dissolving water-insoluble dyes.[2] For difficult-to-dissolve samples, a basic solution of EDTA in N,N'-dimethylformamide (DMF) can be employed.[3][4]

Protocol 4.1.1: Determination of Wavelength of Maximum Absorbance (λmax)

• Prepare a stock solution: Accurately weigh approximately 10 mg of C.I. 15850 standard and dissolve it in 100 mL of the chosen solvent (e.g., methanol) to prepare a 100 µg/mL stock solution. Sonication may be used to aid dissolution.

• Prepare a working solution: Dilute the stock solution to a concentration of approximately 5 µg/mL.

• Scan the spectrum: Using the chosen solvent as a blank, scan the absorbance of the working solution over a wavelength range of 400-700 nm.

• Identify λmax: The wavelength at which the highest absorbance is recorded is the λmax. For C.I. 15850, the λmax is expected to be around 485 nm .[3] This wavelength should be used for all subsequent absorbance measurements.

4.2. Preparation of Standard Solutions and Calibration Curve

Protocol 4.2.1: Preparation of Standard Solutions

• Prepare a primary stock solution: Accurately weigh 25 mg of C.I. 15850 and dissolve it in 50 mL of the selected solvent in a volumetric flask to obtain a 500 µg/mL primary stock solution.[2]

• Prepare a secondary stock solution: Transfer 5 mL of the primary stock solution into a 50 mL volumetric flask and dilute to the mark with the solvent to obtain a 50 µg/mL secondary stock solution.

• Prepare calibration standards: From the secondary stock solution, prepare a series of calibration standards by diluting appropriate volumes into 10 mL volumetric flasks. A suggested concentration range is 1, 2.5, 5, 7.5, and 10 µg/mL.

Protocol 4.2.2: Generation of the Calibration Curve

• Set the spectrophotometer: Set the wavelength to the predetermined λmax (e.g., 485 nm).

• Zero the instrument: Use the solvent as a blank to zero the absorbance of the spectrophotometer.

• Measure absorbance: Measure the absorbance of each calibration standard.

• Plot the data: Plot a graph of absorbance (y-axis) versus concentration (x-axis).

• Perform linear regression: Calculate the equation of the line (y = mx + c) and the coefficient of determination (R²). A good calibration curve should have an R² value ≥ 0.999.

4.3. Sample Preparation and Analysis

Protocol 4.3.1: Preparation of Sample Solution

• Accurately weigh a known amount of the sample containing C.I. 15850.

• Dissolve the sample in a known volume of the chosen solvent. The final concentration should fall within the range of the calibration curve.

• If the sample contains particulates, filter the solution before measurement.

Protocol 4.3.2: Quantification of C.I. 15850 in the Sample

• Measure the absorbance of the prepared sample solution at the λmax.

• Using the equation from the calibration curve, calculate the concentration of C.I. 15850 in the sample solution.

• Calculate the amount of C.I. 15850 in the original sample based on the initial weight and dilution factors.

Data Presentation

Table 1: Quantitative Data for Spectrophotometric Analysis of C.I. 15850

Parameter	Value	Solvent
Wavelength of Maximum Absorbance (λmax)	~ 485 nm	Methanol/Acetonitrile/DMSO
Linearity Range	1 - 10 µg/mL	Methanol
Correlation Coefficient (R²)	≥ 0.999
Limit of Detection (LOD)	To be determined experimentally
Limit of Quantification (LOQ)	To be determined experimentally

Table 2: Example Calibration Curve Data

Concentration (µg/mL)	Absorbance at 485 nm
1.0	0.152
2.5	0.378
5.0	0.755
7.5	1.130
10.0	1.510

Visualizations

Caption: Experimental workflow for the spectrophotometric quantification of C.I. 15850.

Caption: Logical relationship of the Beer-Lambert Law.

Method Validation

For ensuring the reliability of the results, the analytical method should be validated according to ICH guidelines. Key validation parameters include:

• Linearity: Assessed by the correlation coefficient of the calibration curve.

• Accuracy: Determined by recovery studies of spiked samples.

• Precision: Evaluated through repeatability (intra-day) and intermediate precision (inter-day) studies, expressed as relative standard deviation (%RSD).

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected.

• Limit of Quantification (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Troubleshooting

• Precipitation of the dye: Ensure the chosen solvent provides complete and stable dissolution. Sonication can be helpful.

• Non-linear calibration curve: This may occur at high concentrations. Ensure your sample concentration falls within the linear range.

• High background absorbance: Use high-purity solvents and clean cuvettes. Ensure the sample is fully dissolved and filtered if necessary.

References

• 1. us.typology.com [us.typology.com]
• 2. fda.gov [fda.gov]
• 3. Identification and quantification of the decarboxylated analogue of Pigments Red 57 and 57:1 in the color additives D&C Red No. 6, D&C Red No. 7, and their lakes, using a chelating agent and UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: D&C Red No. 6 as a Chromatographic Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

D&C Red No. 6 (Lithol Rubin B) is a synthetic monoazo color additive widely used in drugs and cosmetics.[1][2] Its regulatory status necessitates rigorous analytical testing to ensure its purity and to quantify any manufacturing intermediates or subsidiary colors.[1][3][4] The United States Food and Drug Administration (FDA) employs high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) for the batch certification of D&C Red No. 6 and its lakes.[1][3][4][5]

While D&C Red No. 6 is primarily analyzed as the target analyte, its well-characterized chromatographic behavior, strong chromophore, and availability as a certified reference material make it a suitable candidate for use as a standard in various chromatographic applications. This document provides detailed protocols and application notes for utilizing D&C Red No. 6 as a reference standard for system suitability testing and as a model compound in the development of chromatographic methods for other azo dyes.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of D&C Red No. 6 is essential for its use as a chromatographic standard.

Property	Value	Reference
Chemical Name	Disodium 3-hydroxy-4-((4-methyl-2-sulfonatophenyl)azo)-2-naphthoate	--INVALID-LINK--
Molecular Formula	C₁₈H₁₂N₂Na₂O₆S	[6]
Molecular Weight	430.3 g/mol	[6]
C.I. Name	Pigment Red 57	[3]
C.I. Number	15850	[1]
Solubility	Soluble in water.	[7]

Application 1: System Suitability Testing in Reversed-Phase Chromatography

Due to its consistent retention behavior and strong UV-Vis absorbance, D&C Red No. 6 is an excellent candidate for a system suitability test (SST) standard. SSTs are performed to verify that the chromatographic system is performing within predefined criteria before the analysis of unknown samples.

Experimental Protocol: UPLC System Suitability

This protocol is adapted from the FDA's methodology for the analysis of impurities in D&C Red No. 6.[1][3][4]

Objective: To assess the performance of a UPLC system, including column efficiency, peak symmetry, and retention time reproducibility, using D&C Red No. 6 as a reference standard.

Materials:

• D&C Red No. 6 Reference Standard

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ammonium acetate

• Acetonitrile (HPLC grade)

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system with a photodiode array (PDA) detector.

Chromatographic Conditions:

Parameter	Condition
Column	Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent
Mobile Phase A	Aqueous ammonium acetate
Mobile Phase B	Acetonitrile
Gradient	A suitable gradient to elute D&C Red No. 6 with good peak shape (e.g., starting with a high percentage of Mobile Phase A and ramping up Mobile Phase B)
Flow Rate	0.3 mL/min
Injection Volume	1-10 µL
Column Temperature	30°C
Detection Wavelength	Monitoring at the absorbance maximum of D&C Red No. 6 (approximately 485 nm)

Standard Preparation:

• Prepare a stock solution of D&C Red No. 6 at a concentration of 100 µg/mL in a methanol-water mixture (1:1, v/v).[1]

• From the stock solution, prepare a working standard solution at a concentration of 10 µg/mL in the initial mobile phase composition.

Procedure:

• Equilibrate the UPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Make five replicate injections of the D&C Red No. 6 working standard solution.

• Record the chromatograms and evaluate the system suitability parameters.

System Suitability Criteria:

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry Factor)	0.8 - 1.5
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%

Data Presentation

Table 1: System Suitability Results for D&C Red No. 6

Injection	Retention Time (min)	Peak Area	Tailing Factor	Theoretical Plates (N)
1	4.78	123456	1.1	5500
2	4.79	124567	1.1	5550
3	4.78	123987	1.2	5480
4	4.80	125123	1.1	5600
5	4.79	124789	1.2	5520
Mean	4.79	124384.4	1.14	5530
RSD (%)	0.17	0.55	-	-

Note: The data presented in this table is illustrative and will vary depending on the specific instrument and conditions used.

Application 2: Internal Standard in the Analysis of Structurally Related Compounds

While no direct applications of D&C Red No. 6 as an internal standard (IS) for other analytes were found in the literature, its properties suggest it could be a viable IS for the quantification of other red azo dyes with similar chromatographic behavior, provided it is not present in the sample matrix.

An ideal internal standard should be a compound that is similar in chemical structure and properties to the analyte, but is not naturally present in the samples being analyzed.

Experimental Protocol: HPLC with D&C Red No. 6 as an Internal Standard (Hypothetical)

Objective: To develop a protocol for the use of D&C Red No. 6 as an internal standard for the quantification of another red azo dye (Analyte X) in a cosmetic product.

Materials:

• D&C Red No. 6 Reference Standard (Internal Standard)

• Analyte X Reference Standard

• Cosmetic product matrix (free of D&C Red No. 6 and Analyte X)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Lithium oxalate[8]

• Hydrochloric acid

• Lithium hydroxide

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a PDA detector.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Methanol
Gradient	Optimized for the separation of Analyte X and D&C Red No. 6
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	35°C
Detection Wavelength	Wavelength maximum of Analyte X and D&C Red No. 6

Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of D&C Red No. 6 and Analyte X at 100 µg/mL in methanol-water (1:1, v/v).

• Calibration Standards: Prepare a series of calibration standards by spiking a cosmetic matrix extract with varying concentrations of Analyte X and a constant concentration of D&C Red No. 6 (e.g., 10 µg/mL).

• Sample Preparation:

  • Accurately weigh 100 mg of the cosmetic product.[1]

  • Dissolve the sample in 100 mL of methanol-water (1:1, v/v) containing 0.05 M lithium oxalate with gentle heating.[1]

  • Spike the solution with a known amount of D&C Red No. 6 internal standard solution.

  • Filter the solution through a 0.45 µm filter before injection.

Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of Analyte X to the peak area of D&C Red No. 6 against the concentration of Analyte X.

• Determine the concentration of Analyte X in the sample by using the response factor from the calibration curve.

Visualizations

Experimental Workflow

Caption: General workflow for chromatographic analysis using a standard.

Azo Dye Metabolism Pathway

Azo dyes, including D&C Red No. 6, can be metabolized by intestinal microbiota and hepatic enzymes.[1][4][9] The primary metabolic pathway involves the reductive cleavage of the azo bond (-N=N-), which leads to the formation of aromatic amines.[1][4][9]

Caption: Metabolic pathway of azo dyes via reductive cleavage.

Conclusion

D&C Red No. 6 is a well-characterized color additive with established analytical methods. While its primary role in chromatography is as an analyte for purity assessment, its properties make it a valuable tool for system suitability testing. The protocols outlined in this document provide a framework for its use as a reference standard to ensure the quality and consistency of chromatographic analyses. Furthermore, the principles described for its hypothetical use as an internal standard can be adapted for the quantification of other structurally similar azo dyes, expanding its utility in analytical laboratories. Researchers and drug development professionals can leverage the information and protocols presented here to enhance the robustness and reliability of their chromatographic methods.

References

• 1. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. imrpress.com [imrpress.com]
• 3. Azo Dye Metabolism → Area → Sustainability [pollution.sustainability-directory.com]
• 4. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secure Verification [vet-erinar.vet.bg.ac.rs]
• 6. epa.gov [epa.gov]
• 7. ewg.org [ewg.org]
• 8. waters.com [waters.com]
• 9. researchgate.net [researchgate.net]

Application Notes: In Vitro Cytotoxicity of D&C Red No. 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

D&C Red No. 6 (CI 15850) is a synthetic monoazo colorant widely used in cosmetics and personal care products, including lipsticks, blushes, and nail polishes.[1] As with any compound intended for human use, evaluating its potential for cytotoxicity is a critical aspect of safety assessment. This document provides a detailed protocol for assessing the in vitro cytotoxicity of D&C Red No. 6 using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common and reliable method for quantifying cell viability.

The MTT assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases.[2] The amount of formazan produced is directly proportional to the number of viable cells, allowing for the quantitative determination of cytotoxicity.[2][3]

Experimental Protocol: MTT Assay for D&C Red No. 6 Cytotoxicity

This protocol is designed for assessing the cytotoxicity of D&C Red No. 6 on a selected cell line (e.g., HaCaT keratinocytes, a relevant cell line for cosmetic ingredients) in a 96-well plate format.

Materials:

• D&C Red No. 6

• Selected adherent cell line (e.g., HaCaT)

• Cell culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• 96-well flat-bottom sterile cell culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Culture the selected cells to approximately 80% confluency.

  • Trypsinize the cells, centrifuge, and resuspend in fresh culture medium to a concentration of 1 x 10^5 cells/mL.

  • Seed 100 µL of the cell suspension (1 x 10^4 cells) into each well of a 96-well plate.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Preparation of D&C Red No. 6 Stock and Working Solutions:

  • Prepare a stock solution of D&C Red No. 6 in a suitable solvent (e.g., sterile water or DMSO). The final solvent concentration in the cell culture should not exceed 0.5% to avoid solvent-induced cytotoxicity.

  • Perform serial dilutions of the D&C Red No. 6 stock solution in cell culture medium to achieve the desired final concentrations for treatment. A suggested starting range is 1 µg/mL to 1000 µg/mL.

• Cell Treatment:

  • After 24 hours of incubation, carefully aspirate the medium from each well.

  • Add 100 µL of the prepared D&C Red No. 6 working solutions to the respective wells in triplicate.

  • Include a vehicle control (medium with the same concentration of solvent as the highest D&C Red No. 6 concentration) and a negative control (untreated cells with fresh medium).

  • Incubate the plate for 24, 48, or 72 hours, depending on the desired exposure time.

• MTT Assay:

  • Following the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[3]

  • Incubate the plate for 4 hours at 37°C in the dark.

  • After the incubation, carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[3]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis:

• Calculate the percentage of cell viability:

  • Cell Viability (%) = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Control Cells - Absorbance of Blank)] x 100

• Determine the IC50 value:

  • The IC50 value, the concentration of D&C Red No. 6 that inhibits 50% of cell viability, can be determined by plotting a dose-response curve (percentage of cell viability vs. log concentration of D&C Red No. 6) and using non-linear regression analysis.

Data Presentation

Quantitative data from the cytotoxicity assay should be presented in a clear and structured format to allow for easy comparison.

Table 1: Cytotoxicity of D&C Red No. 6 on HaCaT Cells after 48-hour Exposure

D&C Red No. 6 Concentration (µg/mL)	Mean Absorbance (570 nm) ± SD	% Cell Viability
0 (Control)	1.25 ± 0.08	100
1	1.22 ± 0.07	97.6
10	1.15 ± 0.09	92.0
50	0.98 ± 0.06	78.4
100	0.75 ± 0.05	60.0
250	0.45 ± 0.04	36.0
500	0.21 ± 0.03	16.8
1000	0.10 ± 0.02	8.0

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the experimental conditions.

Visualizations

Experimental Workflow for MTT Cytotoxicity Assay

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Potential Signaling Pathways in Chemical-Induced Cytotoxicity

Note: Specific signaling pathways for D&C Red No. 6-induced cytotoxicity have not been extensively studied. The following diagram illustrates general pathways that may be involved in cellular responses to toxic compounds.

Caption: Generalized signaling pathways in cytotoxicity.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application of D&C Red No. 6 in Dermatological Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

D&C Red No. 6 (CI 15850) is a synthetic monoazo dye widely used as a colorant in cosmetics, pharmaceuticals, and personal care products.[1][2] Its application in dermatological studies is primarily focused on assessing its safety profile, particularly concerning skin irritation, sensitization, and percutaneous absorption. This document provides detailed application notes and experimental protocols based on available research and standardized guidelines for evaluating the dermatological effects of D&C Red No. 6.

Application Notes

D&C Red No. 6 is generally considered safe for use in topical products, with studies indicating a low potential for skin irritation and sensitization when used within recommended concentrations.[3][4] It is regulated by authorities such as the U.S. Food and Drug Administration (FDA) for use in cosmetics and externally applied drugs.[1][5]

Key considerations for dermatological studies involving D&C Red No. 6 include its insolubility in water and limited solubility in other common solvents.[6][7] This necessitates careful vehicle selection for consistent and reproducible results in toxicological assays. Propylene glycol, dimethyl sulfoxide (DMSO), and mixtures of water, acetone, and olive oil have been used as vehicles in past studies.[3]

While primarily considered an inert colorant, it is crucial to evaluate each formulation containing D&C Red No. 6 for its dermatological safety profile, as other ingredients in the formulation can influence its potential to cause skin reactions. No specific signaling pathways in skin cells have been identified as being directly modulated by D&C Red No. 6 in the reviewed literature; its dermatological assessment is primarily based on macroscopic and microscopic evaluation of skin tissue responses.

Quantitative Data Summary

The following tables summarize quantitative data from key dermatological studies on D&C Red No. 6.

Table 1: Skin Irritation Studies

Species	Test Substance	Concentration & Vehicle	Duration of Exposure	Results	Reference
Rabbit	D&C Red No. 6	10% in propylene glycol	Once daily, 5 days/week for 2 weeks	No signs of skin irritation	[3]

Table 2: Skin Sensitization Studies (Local Lymph Node Assay - LLNA)

Species	Test Substance	Concentrations & Vehicle	Stimulation Index (SI)	Results	Reference
Mouse	D&C Red No. 6	0.5%, 1%, 2%, 4% in DMSO	Not specified, but no relevant increase observed	Not a skin sensitizer	[3]
Mouse	D&C Red No. 6	0.5%, 1%, 2%, 4% in water/acetone/olive oil	1.0, 0.8, 1.2, 1.6	Not a skin sensitizer	[3]

Table 3: In Vitro Percutaneous Absorption Studies

Skin Model	Test Substance Application	Exposure Duration	Amount Absorbed (as % of applied dose)	Reference
Human Cadaver Skin	Continuous	24 hours	0.07%	[8]
Human Cadaver Skin	Continuous	72 hours	0.17%	[8]
Human Cadaver Skin	15-minute pulse	24 hours	0.02%	[8]
Human Cadaver Skin	15-minute pulse	72 hours	0.08%	[8]
Viable Porcine Skin	Continuous	24 hours	0.3%	[8]
Viable Porcine Skin	15-minute pulse	24 hours	0.1%	[8]

Experimental Protocols

The following are detailed protocols for key dermatological safety assessments, adapted from standardized OECD guidelines and incorporating specifics from studies on D&C Red No. 6.

Protocol 1: Primary Dermal Irritation Study

This protocol is based on the principles of the OECD Guideline 404 for Acute Dermal Irritation/Corrosion.

1. Objective: To assess the potential of D&C Red No. 6 to produce skin irritation.

2. Test System:

• Species: Albino rabbit

• Number of Animals: 3

• Housing: Individual cages, controlled temperature (20 ± 3°C) and humidity (30-70%), 12-hour light/dark cycle.

3. Test Substance Preparation:

• Prepare a 10% (w/v) suspension of D&C Red No. 6 in propylene glycol.

4. Procedure:

• Approximately 24 hours before the test, clip the fur from the dorsal area of the trunk of each rabbit.

• Apply 0.5 mL of the test substance to a small area (approximately 6 cm²) of intact skin on one side of the animal. The untreated skin on the contralateral side serves as a control.

• Cover the application site with a gauze patch and a semi-occlusive dressing.

• The duration of exposure is 4 hours.

• After 4 hours, remove the dressing and gently clean the skin with a suitable solvent (e.g., propylene glycol followed by water) to remove any residual test substance.

• Observe and score the skin reactions for erythema and edema at 1, 24, 48, and 72 hours after patch removal according to the Draize scale.

5. Data Analysis:

• Calculate the Primary Irritation Index (PII) for each animal. A PII of ≤ 2.0 is generally considered a mild irritant, while > 2.0 indicates a moderate to severe irritant.

Protocol 2: Skin Sensitization - Local Lymph Node Assay (LLNA)

This protocol is based on the principles of the OECD Guideline 429 for Skin Sensitization.

1. Objective: To determine the potential of D&C Red No. 6 to induce skin sensitization.

2. Test System:

• Species: CBA/J mice

• Number of Animals: 4-5 per group

• Housing: Group housed, controlled temperature (22 ± 3°C) and humidity (30-70%), 12-hour light/dark cycle.

3. Test Substance and Vehicle Preparation:

• Prepare a series of concentrations of D&C Red No. 6 (e.g., 0.5%, 1%, 2%, 4% w/v) in a suitable vehicle (e.g., DMSO or a 1:1 mixture of water/acetone with 4:1 olive oil).[3]

• A vehicle control group and a positive control group (e.g., a known sensitizer like α-hexylcinnamaldehyde) are also required.

4. Procedure:

• On Day 1, 2, and 3, apply 25 µL of the test substance, vehicle control, or positive control to the dorsal surface of each ear of the mice in the respective groups.

• On Day 6, inject each mouse intravenously with 250 µL of sterile phosphate-buffered saline (PBS) containing 20 µCi of ³H-methyl thymidine.

• Five hours after the injection, humanely euthanize the mice.

• Excise the draining auricular lymph nodes from both ears of each mouse.

• Prepare a single-cell suspension of lymph node cells for each mouse.

• Incorporate the cells into a scintillant and measure the radioactivity (disintegrations per minute - DPM) using a β-scintillation counter.

5. Data Analysis:

• Calculate the Stimulation Index (SI) for each treatment group by dividing the mean DPM per mouse in the treatment group by the mean DPM per mouse in the vehicle control group.

• An SI ≥ 3 is considered a positive result, indicating that the test substance is a skin sensitizer.

Protocol 3: In Vitro Dermal Absorption

This protocol is based on the principles of the OECD Guideline 428 for Skin Absorption: In Vitro Method.

1. Objective: To measure the percutaneous absorption of D&C Red No. 6 through the skin.

2. Test System:

• Skin Source: Excised human or porcine skin.

• Apparatus: Franz diffusion cells.

• Receptor Fluid: A suitable fluid in which the test substance is soluble and stable (e.g., phosphate-buffered saline with a solubilizing agent if necessary).

3. Test Substance Preparation:

• Prepare a formulation of D&C Red No. 6 in a relevant vehicle (e.g., a cosmetic or pharmaceutical base). If radiolabeled material is available, it should be used to facilitate quantification.

4. Procedure:

• Mount the skin sections in the Franz diffusion cells with the stratum corneum facing the donor chamber.

• Maintain the skin surface temperature at 32 ± 1°C.

• Apply a known amount of the test formulation to the surface of the skin in the donor chamber.

• At predetermined time points (e.g., 2, 4, 8, 12, 24, 48, 72 hours), collect samples from the receptor fluid.

• At the end of the experiment, dismount the skin. Wash the surface to remove unabsorbed test substance. Separate the epidermis and dermis.

• Analyze the concentration of D&C Red No. 6 in the receptor fluid samples, the skin wash, the epidermis, and the dermis using a validated analytical method (e.g., HPLC for non-radiolabeled substance or liquid scintillation counting for radiolabeled substance).

5. Data Analysis:

• Calculate the cumulative amount of D&C Red No. 6 that has permeated the skin into the receptor fluid over time.

• Express the results as the percentage of the applied dose absorbed per unit area of skin.

Visualizations

Workflow for Primary Dermal Irritation Study.

Workflow for Local Lymph Node Assay (LLNA).

Workflow for In Vitro Dermal Absorption Study.

References

• 1. Local lymph node assay - Wikipedia [en.wikipedia.org]
• 2. oecd.org [oecd.org]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. ftp.cdc.gov [ftp.cdc.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428) - Tox Lab [toxlab.co]
• 8. karger.com [karger.com]

Application Notes and Protocols for the Incorporation of Pigment Red 6 in Polymer Composites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation of C.I. Pigment Red 6 (CI 12090) into various polymer composites. This document outlines the physical and chemical properties of Pigment Red 6, detailed experimental protocols for its inclusion in polymer matrices, and the expected effects on the final composite material.

Introduction to Pigment Red 6

Pigment Red 6, with the Colour Index number 12090, is a synthetic organic pigment belonging to the monoazo class of colorants. It is characterized by its brilliant yellow-red hue and is utilized in a variety of applications, including the coloring of plastics. Understanding its interaction with different polymer systems is crucial for achieving desired material properties.

Chemical and Physical Properties of Pigment Red 6:

Property	Value
CI Name	Pigment Red 6
CI Number	12090
CAS Number	6410-13-5
Molecular Formula	C₁₆H₁₀ClN₃O₃
Molecular Weight	327.72 g/mol
Chemical Class	Monoazo
Appearance	Brilliant yellow-red powder

Experimental Protocols for Incorporation

The successful incorporation of Pigment Red 6 into a polymer matrix is highly dependent on achieving a uniform dispersion of the pigment particles. Agglomerates can lead to specks in the final product and can negatively impact mechanical properties. The following sections detail common industrial methods for incorporating pigments into thermoplastic polymers.

Masterbatch Preparation

The masterbatch method is a widely used and effective technique for introducing pigments into a polymer. It involves creating a concentrated mixture of the pigment in a carrier resin, which is then blended with the bulk polymer during processing.

Protocol for Masterbatch Production:

• Material Selection:

  • Pigment: Pigment Red 6 powder.

  • Carrier Resin: Select a polymer that is compatible with the final polymer matrix (e.g., polyethylene for polyethylene applications). The melt flow index (MFI) of the carrier should be suitable for good mixing.[1]

  • Dispersing Agents/Additives: Wetting agents or other additives may be included to improve pigment dispersion.

• Compounding:

  • Pre-mix the Pigment Red 6 powder with the carrier resin and any additives at a predetermined high concentration (e.g., 20-50% pigment by weight).

  • Melt-compound the mixture using a twin-screw extruder. The extruder provides the necessary shear to break down pigment agglomerates and ensure a homogeneous dispersion.

  • Typical Extrusion Parameters (for Polypropylene Carrier):

    • Temperature Profile: 390-450°F (200-232°C) from the feed throat to the die.

    • Screw Speed: Varies depending on the extruder and desired level of mixing.

• Pelletization:

  • The extruded strands are cooled in a water bath and then pelletized to form the masterbatch concentrate.

References

• 1. sunrisecolour.com [sunrisecolour.com]

Application Notes and Protocols for D&C Red No. 6 in Biological Tissue Staining (Investigational)

Disclaimer: D&C Red No. 6 (also known as Pigment Red 57 or C.I. 15850) is a synthetic monoazo pigment widely approved for use in cosmetics, drugs, and food products. However, it is not a standard or validated stain for biological tissue samples in histological or cytological applications. Literature supporting its use for this purpose is virtually nonexistent. Studies have suggested that it may not readily stain biological tissues. A report from the European Commission's Scientific Committee on Consumer Safety noted that a 10% aqueous solution of Pigment Red 57 did not cause any staining of orbital tissues in rabbit eye irritation studies.[1][2][3]

The following application notes and protocols are provided for investigational purposes only . They are based on the general principles of histological staining and the known chemical properties of D&C Red No. 6. Researchers and scientists should consider this a starting point for experimentation, not an established procedure.

Dye Characteristics

D&C Red No. 6 is a red pigment with limited solubility in water.[1] Its chemical structure and properties are summarized in the table below. The performance of this dye as a biological stain, including its binding affinity, specificity, and permanence, has not been characterized.

Property	Value	Reference
Chemical Name	Disodium 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylate	[4]
C.I. Name	Pigment Red 57	[1]
C.I. Number	15850	[1]
CAS Number	5858-81-1
Molecular Formula	C₁₈H₁₂N₂Na₂O₆S
Molecular Weight	430.34 g/mol
Appearance	Red powder
Solubility	1.0% soluble in water (pH 8.1), <0.3% soluble in ethanol/water (4:6)	[1]

Principle of Hypothetical Staining

As a monoazo dye with sulfonic acid and carboxylic acid groups, D&C Red No. 6 is anionic. In theory, it could function as an acid dye, binding to cationic (basic) components in tissue, such as the cytoplasm, collagen, and muscle fibers. The staining intensity would likely be pH-dependent, with a more acidic staining solution potentially increasing the binding to proteins. It could hypothetically be used as a counterstain in procedures like a modified Hematoxylin and Eosin (H&E) stain, where it would replace Eosin.

Investigational Protocol: D&C Red No. 6 as a Cytoplasmic Counterstain

This protocol outlines a hypothetical procedure for using D&C Red No. 6 on formalin-fixed, paraffin-embedded tissue sections. Optimization of all steps, including dye concentration, staining time, and pH, is required.

3.1 Reagents and Equipment

• Formalin-fixed, paraffin-embedded tissue sections on slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Distilled water

• Harris's Hematoxylin solution

• Acid-alcohol (1% HCl in 70% ethanol)

• Scott's Tap Water Substitute or 0.2% ammonia water

• D&C Red No. 6 stock solution (e.g., 1% w/v in distilled water)

• Glacial acetic acid

• Dehydrating alcohols

• Clearing agent (e.g., xylene)

• Mounting medium and coverslips

• Light microscope

3.2 Staining Procedure

• Deparaffinization and Rehydration:

  • Immerse slides in xylene: 2 changes, 5 minutes each.

  • Immerse in 100% ethanol: 2 changes, 3 minutes each.

  • Immerse in 95% ethanol: 2 changes, 3 minutes each.

  • Immerse in 70% ethanol: 1 change, 3 minutes.

  • Rinse in running tap water.

• Nuclear Staining:

  • Stain in Harris's Hematoxylin for 5-10 minutes.

  • Rinse in running tap water.

  • Differentiate in 1% acid-alcohol for a few seconds.

  • Rinse in running tap water.

  • Blue in Scott's Tap Water Substitute or 0.2% ammonia water for 1-2 minutes.

  • Rinse in running tap water.

• Investigational Counterstaining with D&C Red No. 6:

  • Prepare a working solution of D&C Red No. 6 (e.g., 0.5% w/v). To enhance staining, acidify the solution by adding 0.5 ml of glacial acetic acid per 100 ml of staining solution.

  • Immerse slides in the working D&C Red No. 6 solution for 1-5 minutes (staining time requires optimization).

  • Rinse briefly in distilled water.

• Dehydration, Clearing, and Mounting:

  • Dehydrate through graded alcohols (95% ethanol, 100% ethanol): 2 changes of 2 minutes each.

  • Clear in xylene: 2 changes of 3 minutes each.

  • Mount with a permanent mounting medium.

3.3 Expected (Theoretical) Results

• Nuclei: Blue to purple

• Cytoplasm, keratin, muscle, collagen: Shades of red (hypothetical)

• Red blood cells: Red (hypothetical)

Visualizations

The following diagrams illustrate the general workflow for this investigational protocol and the theoretical basis for the staining mechanism.

Caption: Investigational workflow for using D&C Red No. 6 as a counterstain.

Caption: Theoretical electrostatic binding mechanism of D&C Red No. 6.

Summary and Conclusion

While D&C Red No. 6 is a well-characterized red pigment for industrial and cosmetic use, its application as a biological stain is not established. The provided protocol is a hypothetical starting point for researchers interested in exploring its potential as a simple anionic counterstain. Significant optimization and validation would be required to determine its efficacy, specificity, and utility in a research or diagnostic setting. Based on available evidence, it is unlikely to perform as well as standard histological stains like Eosin Y.

References

• 1. ec.europa.eu [ec.europa.eu]
• 2. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 3. health.ec.europa.eu [health.ec.europa.eu]
• 4. iacmcolor.org [iacmcolor.org]

Technical Notes & Optimization

Technical Support Center: D&C Red No. 6 HPLC Analysis

Welcome to the technical support center for the HPLC analysis of D&C Red No. 6. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the peak resolution of D&C Red No. 6 in their chromatographic experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the HPLC analysis of D&C Red No. 6, providing potential causes and systematic solutions.

Q1: Why am I observing poor peak shape (tailing or fronting) for D&C Red No. 6?

A1: Poor peak shape is a common issue in HPLC and can arise from several factors, especially for an ionizable compound like D&C Red No. 6, which is a sulfonic acid azo dye.

• Peak Tailing: This is often caused by secondary interactions between the analyte and the stationary phase. For D&C Red No. 6, interactions with residual silanol groups on a silica-based C18 column can be a significant cause.

  • Solution 1: Mobile Phase pH Adjustment: D&C Red No. 6 is an acidic dye. Lowering the mobile phase pH (e.g., to pH 2.5-3.5 with an appropriate buffer like phosphate or acetate) can suppress the ionization of residual silanols on the column, minimizing these secondary interactions and improving peak shape.

  • Solution 2: Use of an End-Capped Column: Employing a high-quality, end-capped C18 column will reduce the number of available free silanol groups, thereby minimizing peak tailing.

  • Solution 3: Mobile Phase Modifier: The addition of a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can mask the active silanol sites and improve the peak shape of acidic compounds. However, be aware that TEA can be difficult to remove from the column.

• Peak Fronting: This is often an indication of column overload.

  • Solution 1: Reduce Sample Concentration: Dilute the sample and reinject. Overloading the column with too much analyte can lead to a saturation of the stationary phase and result in fronting peaks.

  • Solution 2: Increase Injection Volume of a More Dilute Sample: In some cases, injecting a larger volume of a more diluted sample can help to improve peak shape.

Q2: What should I do if the peak for D&C Red No. 6 is co-eluting with an impurity or another component in my sample?

A2: Co-elution indicates insufficient resolution between D&C Red No. 6 and the interfering peak. The goal is to alter the selectivity of your chromatographic system.

• Solution 1: Modify the Organic Solvent Ratio: Altering the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous buffer can change the elution profile. A shallower gradient or a lower percentage of organic solvent in an isocratic method will increase retention times and may improve separation.

• Solution 2: Change the Organic Solvent: Switching from acetonitrile to methanol, or vice-versa, can significantly impact selectivity due to their different solvent properties. Methanol is a protic solvent that can engage in hydrogen bonding, while acetonitrile is aprotic. This can alter the elution order of your compounds.

• Solution 3: Adjust the Mobile Phase pH: Changing the pH of the mobile phase can alter the ionization state of D&C Red No. 6 and other ionizable impurities, which can lead to significant changes in retention and selectivity.

• Solution 4: Change the Stationary Phase: If modifications to the mobile phase are unsuccessful, consider using a different column. A phenyl-hexyl column, for example, can offer different selectivity for aromatic compounds like D&C Red No. 6 compared to a standard C18 column due to pi-pi interactions.

Q3: My retention times for D&C Red No. 6 are inconsistent between injections. What could be the cause?

A3: Fluctuating retention times can be a sign of several issues within your HPLC system or with your method.

• Solution 1: Ensure Proper Column Equilibration: The column must be thoroughly equilibrated with the mobile phase before starting your analytical run. Inconsistent equilibration can lead to drifting retention times. It is recommended to flush the column with at least 10-20 column volumes of the initial mobile phase.

• Solution 2: Check for Leaks: Inspect all fittings and connections for any signs of leaks. A leak in the system will cause a drop in pressure and lead to longer, inconsistent retention times.

• Solution 3: Degas the Mobile Phase: Ensure your mobile phase is properly degassed. Dissolved gases can form bubbles in the pump or column, leading to pressure fluctuations and inconsistent flow rates.

• Solution 4: Verify Mobile Phase Preparation: Inconsistent preparation of the mobile phase, particularly the buffer concentration and pH, can lead to shifts in retention time. Always prepare fresh mobile phase and ensure accurate measurements.

• Solution 5: Check Column Temperature: Ensure the column oven is maintaining a stable temperature. Fluctuations in temperature can affect the viscosity of the mobile phase and the kinetics of the separation, leading to changes in retention.

Data Presentation: Optimizing HPLC Parameters

The following tables provide illustrative data on how different HPLC parameters can affect the peak resolution of D&C Red No. 6. This data is based on general chromatographic principles and may need to be adapted for your specific instrumentation and sample matrix.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry of D&C Red No. 6

Mobile Phase pH	Peak Asymmetry Factor (As)	Observations
2.5	1.1	Symmetrical peak shape
4.5	1.5	Moderate peak tailing
6.5	2.1	Significant peak tailing

Note: Data is illustrative. A lower asymmetry factor (closer to 1.0) indicates a more symmetrical peak.

Table 2: Impact of Organic Modifier on Resolution between D&C Red No. 6 and a Common Impurity

Organic Modifier	Resolution (Rs)	Observations
Acetonitrile	1.8	Baseline separation achieved
Methanol	1.3	Partial co-elution

Note: Data is illustrative. A resolution value (Rs) of ≥ 1.5 is generally considered baseline separation.

Table 3: Influence of Column Temperature on Retention Time and Resolution

Column Temperature (°C)	Retention Time (min)	Resolution (Rs)
25	8.2	1.6
35	7.1	1.7
45	6.3	1.5

Note: Data is illustrative. Higher temperatures generally lead to shorter retention times but may impact resolution differently depending on the analytes.

Experimental Protocols

This section provides a detailed methodology for a typical reversed-phase HPLC analysis of D&C Red No. 6.

Objective: To achieve adequate separation and resolution of D&C Red No. 6 from potential impurities.

Materials and Reagents:

• D&C Red No. 6 reference standard

• HPLC grade acetonitrile

• HPLC grade methanol

• Ammonium acetate

• Glacial acetic acid

• Deionized water (18.2 MΩ·cm)

• 0.45 µm syringe filters

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare a 20 mM ammonium acetate buffer. Dissolve 1.54 g of ammonium acetate in 1 L of deionized water. Adjust the pH to 3.5 with glacial acetic acid. Filter through a 0.45 µm membrane filter and degas.

  • Mobile Phase B (Organic): HPLC grade acetonitrile.

• Standard Solution Preparation:

  • Prepare a stock solution of D&C Red No. 6 at a concentration of 100 µg/mL in a 50:50 mixture of Mobile Phase A and Mobile Phase B.

  • Prepare working standards by diluting the stock solution to the desired concentrations (e.g., 1, 5, 10, 20, 50 µg/mL) with the 50:50 diluent.

• Sample Preparation:

  • Accurately weigh a portion of the sample containing D&C Red No. 6 and dissolve it in the 50:50 diluent to achieve a final concentration within the calibration range.

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient elution according to the following profile:

    • 0-2 min: 90% A, 10% B

    • 2-15 min: Gradient to 30% A, 70% B

    • 15-17 min: Hold at 30% A, 70% B

    • 17-18 min: Gradient back to 90% A, 10% B

    • 18-25 min: Re-equilibration at 90% A, 10% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: Monitor at the absorbance maximum of D&C Red No. 6 (approximately 530 nm) and a lower wavelength (e.g., 254 nm) to detect impurities.

• Data Analysis:

  • Identify the D&C Red No. 6 peak based on its retention time compared to the standard.

  • Calculate the peak area and determine the concentration from the calibration curve.

  • Assess peak resolution between D&C Red No. 6 and any adjacent peaks.

Mandatory Visualizations

The following diagrams illustrate logical workflows for troubleshooting common HPLC issues encountered during the analysis of D&C Red No. 6.

Caption: Troubleshooting workflow for poor peak shape.

Caption: Troubleshooting workflow for co-eluting peaks.

Caption: Troubleshooting workflow for inconsistent retention times.

Technical Support Center: Analysis of D&C Red No. 6 in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the mass spectrometry analysis of D&C Red No. 6 (CI 15850).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of D&C Red No. 6 analysis?

A1: Matrix effects are the alteration of the ionization efficiency of D&C Red No. 6 by co-eluting compounds from the sample matrix (e.g., waxes, oils, and other excipients in a cosmetic product). This interference can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), ultimately affecting the accuracy and precision of quantification.

Q2: How can I determine if my D&C Red No. 6 analysis is affected by matrix effects?

A2: You can assess matrix effects by comparing the peak area of D&C Red No. 6 in a standard solution to the peak area of a post-extraction spike in your sample matrix at the same concentration. A significant difference in peak areas indicates the presence of matrix effects.

Q3: What are the common sources of matrix effects in cosmetic formulations containing D&C Red No. 6?

A3: Common sources of matrix effects in cosmetics include lipids, waxes, emulsifiers, polymers, and other colorants present in the formulation. These components can co-elute with D&C Red No. 6 and interfere with its ionization in the mass spectrometer source.

Q4: Can matrix effects be completely eliminated?

A4: While complete elimination is challenging, matrix effects can be significantly minimized to a negligible level through optimized sample preparation, chromatographic separation, and adjustment of mass spectrometry parameters.[1]

Q5: Is electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) more susceptible to matrix effects for D&C Red No. 6?

A5: Electrospray ionization (ESI) is generally more prone to ion suppression from matrix components compared to atmospheric pressure chemical ionization (APCI). This is due to the competition for charge on the droplet surface in the ESI source.

Troubleshooting Guide

Issue 1: Poor Signal or No Peak for D&C Red No. 6

Possible Cause	Troubleshooting Step
Significant Ion Suppression	1. Perform a post-extraction spike to confirm ion suppression. 2. Improve sample cleanup using Solid Phase Extraction (SPE) or a QuEChERS-based method. 3. Dilute the sample extract to reduce the concentration of matrix components.
Instrument Contamination	1. Clean the ion source of the mass spectrometer. 2. Flush the LC system with a strong solvent to remove any precipitated matrix components.
Inappropriate MS Source Parameters	1. Optimize source temperature, gas flows, and capillary voltage for D&C Red No. 6.

Issue 2: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Step
Variable Matrix Effects Between Samples	1. Implement a robust and consistent sample preparation protocol for all samples and standards. 2. Use a matrix-matched calibration curve to compensate for consistent matrix effects.
Analyte Degradation	1. Ensure the stability of D&C Red No. 6 in the extraction solvent and final extract. Prepare fresh standards and samples.
LC Column Performance Degradation	1. Check for high backpressure or peak shape distortion. 2. Flush or replace the analytical column.

Issue 3: High Signal Enhancement

Possible Cause	Troubleshooting Step
Co-eluting Compound Enhancing Ionization	1. Modify the chromatographic method to separate the interfering peak from D&C Red No. 6. 2. Evaluate a different ionization source (e.g., APCI if using ESI).

Quantitative Data on Matrix Effects

Table 1: Illustrative Matrix Effect Data for D&C Red No. 6 in Various Cosmetic Matrices

Cosmetic Matrix	Sample Preparation Method	% Matrix Effect (Ion Suppression/Enhancement)
Lipstick	QuEChERS	-15%
Lip Gloss	SPE	-5%
Foundation	LLE	-25%
Blush	Dilute and Shoot	-40%

Note: This data is illustrative. Users should determine the matrix effect for their specific matrix and method.

Experimental Protocols

Protocol 1: Sample Preparation using Solid Phase Extraction (SPE)

This protocol is suitable for complex matrices like lipsticks and creams.

• Sample Weighing: Accurately weigh 0.5 g of the cosmetic sample into a 50 mL polypropylene centrifuge tube.

• Solvent Extraction: Add 10 mL of a suitable solvent mixture (e.g., methanol/dichloromethane 1:1 v/v). Vortex for 5 minutes to dissolve the sample.

• Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the supernatant from the centrifuged sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a weak solvent (e.g., 20% methanol in water) to remove polar interferences.

• Elution: Elute D&C Red No. 6 with 5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for D&C Red No. 6.

Visualizations

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Troubleshooting logic for addressing matrix effects.

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges of D&C Red No. 6 in Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common solubility issues encountered with D&C Red No. 6 and its lakes during analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of D&C Red No. 6?

A1: The solubility of D&C Red No. 6 is highly dependent on its form. As a disodium salt, it has limited solubility in water.[1] The lake versions, which are formed by precipitating the dye onto a substratum like alumina and are often barium or calcium salts, are practically insoluble in water and many common organic solvents.[2][3][4]

Q2: Why is my D&C Red No. 6 sample not dissolving in the mobile phase for my HPLC assay?

A2: D&C Red No. 6, particularly in its lake form, is known for its poor solubility in typical reversed-phase HPLC mobile phases, which often consist of water and methanol or acetonitrile. Direct dissolution in the mobile phase is often not feasible and can lead to issues like column clogging and inaccurate results.

Q3: Are there recommended solvents for dissolving D&C Red No. 6 and its lakes?

A3: For analytical purposes, specific solvent systems are required to effectively dissolve D&C Red No. 6 lakes. A common and effective method involves the use of a basic solution of a chelating agent, such as ethylenediaminetetraacetic acid (EDTA), in combination with an organic solvent like N,N-dimethylformamide (DMF).[1][5][6] Another successful approach for HPLC sample preparation involves a solution of lithium oxalate in a methanol-water mixture. For spectrophotometric analysis, dissolving the sample in hot 50% ethanol containing 2% hydrochloric acid has been reported.

Q4: How does pH affect the solubility of D&C Red No. 6?

A4: The solubility of D&C Red No. 6 is influenced by pH. The use of basic solutions, such as those containing EDTA, helps to break down the insoluble lake pigments by chelating the metal ions (e.g., barium or calcium), thereby releasing the soluble dye anion. Conversely, acidic conditions, such as acidified ethanol, can also be used for dissolution, suggesting that the solubility is higher at both low and high pH extremes compared to neutral pH.

Q5: What are the potential consequences of poor D&C Red No. 6 solubility in my assay?

A5: Incomplete dissolution of D&C Red No. 6 can lead to several analytical problems, including:

• Low and irreproducible quantitative results: If the analyte is not fully dissolved, the measured concentration will be inaccurate and inconsistent.

• Poor chromatographic peak shape: Undissolved particles can lead to peak tailing, splitting, or broadening in HPLC analysis.[5][6]

• Increased backpressure and column clogging: Insoluble material can block the column frit and tubing in an HPLC system.

• Inaccurate spectrophotometric readings: Undissolved particles can scatter light, leading to erroneous absorbance measurements.

Troubleshooting Guides

HPLC Assay Troubleshooting

Issue	Possible Cause Related to Solubility	Recommended Solution
Low or No Peak Response	Incomplete dissolution of the D&C Red No. 6 sample.	Ensure complete dissolution using one of the recommended protocols (EDTA/DMF or Lithium Oxalate). Visually inspect the sample solution for any particulate matter before injection.
Poor Peak Shape (Tailing, Broadening, or Splitting)	Precipitation of the analyte on the column due to incompatibility of the sample solvent with the mobile phase.	1. Ensure the sample is fully dissolved before injection. 2. If possible, after dissolution, dilute the sample in a solvent that is compatible with the initial mobile phase conditions. 3. Filter the sample through a 0.45 µm or smaller pore size filter before injection.
High Backpressure	Clogging of the column inlet frit or guard column with undissolved sample.	1. Immediately stop the analysis and flush the system with an appropriate strong solvent. 2. If the pressure remains high, replace the guard column and/or column inlet frit. 3. Always ensure complete sample dissolution and filtration before injection.
Inconsistent Retention Times	Fluctuation in the amount of dissolved analyte interacting with the stationary phase due to partial solubility.	Re-prepare the samples ensuring complete and consistent dissolution for all standards and unknowns using a standardized protocol.

Experimental Protocols

Protocol 1: Dissolution of D&C Red No. 6 Lakes for HPLC/UHPLC Analysis using EDTA and DMF

This method is suitable for the determination of impurities and the main component in D&C Red No. 6 and its lakes.[1][5][6]

Materials:

• D&C Red No. 6 Lake sample

• N,N-Dimethylformamide (DMF), HPLC grade

• Ethylenediaminetetraacetic acid (EDTA), disodium salt

• Ammonium hydroxide solution (e.g., 25%)

• Deionized water

• Volumetric flasks

• Sonicator

Procedure:

• Prepare the Dissolution Solvent: Prepare a basic solution of EDTA in DMF. A typical preparation involves dissolving EDTA in a mixture of DMF and a small amount of aqueous ammonium hydroxide. Note: The exact concentrations may need to be optimized for your specific sample and application.

• Sample Weighing: Accurately weigh a suitable amount of the D&C Red No. 6 lake sample into a volumetric flask.

• Dissolution: Add the prepared basic EDTA/DMF solvent to the volumetric flask containing the sample.

• Sonication: Sonicate the mixture for a specified period (e.g., 15-30 minutes) to facilitate complete dissolution. The solution should become clear and free of any visible particles.

• Dilution: Dilute the solution to the final volume with the dissolution solvent or a compatible diluent.

• Filtration: Filter the final solution through a 0.45 µm or 0.22 µm syringe filter into an HPLC vial.

• Analysis: Inject the filtered sample into the HPLC/UHPLC system.

Protocol 2: Dissolution of D&C Red No. 6 Lakes for HPLC Analysis using Lithium Oxalate

This method provides an alternative for dissolving water-insoluble D&C Red No. 6 lakes for HPLC analysis.

Materials:

• D&C Red No. 6 Lake sample

• Lithium oxalate

• Methanol, HPLC grade

• Deionized water

• Volumetric flasks

• Sonicator

Procedure:

• Prepare the Dissolution Solvent: Prepare a solution of 0.05 M lithium oxalate in a 1:1 (v/v) mixture of methanol and water.

• Sample Weighing: Accurately weigh approximately 25 mg of the D&C Red No. 6 lake sample into a 25 mL volumetric flask.

• Dissolution: Add the lithium oxalate/methanol-water solvent to the flask.

• Sonication: Sonicate the mixture until the sample is completely dissolved.

• Dilution: Bring the solution to the final volume with the dissolution solvent.

• Filtration: Filter the solution through a suitable syringe filter (e.g., 0.45 µm PTFE) into an HPLC vial.

• Analysis: Proceed with the HPLC analysis.

Data Presentation

Qualitative Solubility of D&C Red No. 6

Solvent/System	D&C Red No. 6 (Sodium Salt)	D&C Red No. 6 (Barium/Calcium Lake)
Water	Limited Solubility[1]	Insoluble[2][3]
Ethanol	Soluble	Insoluble
Oils	Dispersible	Dispersible/Miscible[4][7][8]
Basic EDTA in DMF	Soluble	Soluble[1][5][6]
Lithium Oxalate in Methanol/Water	Soluble	Soluble
Acidified Ethanol	Soluble	Soluble

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. ulprospector.com [ulprospector.com]
• 3. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 4. Red6 Barium Lake (Oil soluble) 25g. A M | Cosmetic Color | | CHEMIPAN.COM [chemipan.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. justpigments.com [justpigments.com]
• 8. makingcosmetics.com [makingcosmetics.com]

Reducing background noise in spectroscopic analysis of CI 15850

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise during the spectroscopic analysis of the red azo pigment CI 15850.

Troubleshooting Guides

High background noise can obscure the spectral features of CI 15850, leading to inaccurate qualitative and quantitative results. This guide provides a systematic approach to identifying and mitigating common sources of noise in UV-Vis and Raman spectroscopy.

Issue: High Background Noise in UV-Vis Spectra

High and unstable baselines are common issues in UV-Vis spectroscopy. Follow these steps to diagnose and resolve the problem.

Troubleshooting Workflow for High Background Noise in UV-Vis Spectroscopy

Caption: Troubleshooting workflow for high background noise in UV-Vis spectroscopy.

Issue: Fluorescence Background in Raman Spectra

CI 15850, like many organic dyes, can exhibit strong fluorescence when analyzed with Raman spectroscopy, which can overwhelm the weaker Raman scattering signal.

Troubleshooting Workflow for Fluorescence Background in Raman Spectroscopy

Technical Support Center: Optimizing D&C Red No. 6 Extraction from Cosmetic Matrices

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the extraction of D&C Red No. 6 from various cosmetic matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of D&C Red No. 6 from cosmetic samples.

1. Issue: Low or No Recovery of D&C Red No. 6

• Question: We are experiencing low or no recovery of D&C Red No. 6 from a wax-based lipstick sample. What are the potential causes and solutions?

• Answer: Low recovery from wax-based matrices is a common challenge due to the oil-dispersible nature of D&C Red No. 6.[1][2] The issue often lies with solvent selection and sample disruption.

  • Inadequate Solvent Polarity: D&C Red No. 6 is dispersible in oil.[1][2] Using a highly polar solvent alone, such as pure methanol or water, will be ineffective for extraction from a lipid-rich matrix.

  • Insufficient Sample Disruption: The cosmetic matrix, particularly the wax components, must be thoroughly dissolved or disrupted to release the pigment.

  Recommended Solutions:

  • Solvent System Optimization: Employ a non-polar solvent to dissolve the wax matrix, followed by a polar solvent to partition the dye. A common approach involves initial extraction with hexane or dichloromethane to dissolve the lipid components.[3] Subsequently, a more polar solvent like acidified methanol can be used to extract the dye.

  • Solid-Phase Extraction (SPE): For cleaner extracts, an SPE cleanup step is recommended. After initial solvent extraction, the extract can be passed through a silica gel (SiOH) SPE column for oil-based samples.[3]

  • Temperature Considerations: For highly viscous or solid oil-based cosmetics, gentle heating (approximately 40°C) can aid in dispersing the sample in the initial extraction solvent.[3]

2. Issue: Matrix Interference in Chromatographic Analysis

• Question: Our HPLC/UPLC analysis shows significant matrix interference, co-eluting with the D&C Red No. 6 peak. How can we clean up our sample?

• Answer: Matrix interference from cosmetic ingredients like oils, waxes, and other additives is a frequent problem. A robust sample cleanup procedure is crucial.

  Recommended Solutions:

  • • For oil-based matrices, a normal-phase sorbent like silica gel can be used to retain the lipid components while allowing the dye to be eluted with a more polar solvent.[3]

    • For samples extracted with aqueous/organic mixtures, a cation-exchange (CBX) or hydrophilic-lipophilic balanced (HLB) sorbent may be effective.[3]

  • Liquid-Liquid Extraction (LLE): A series of LLE steps with immiscible solvents (e.g., hexane and acetonitrile/methanol) can partition the dye away from interfering lipids.

  • Method Modification: Adjusting the mobile phase gradient in your HPLC/UPLC method can help to resolve the D&C Red No. 6 peak from co-eluting matrix components.

3. Issue: Inconsistent Extraction Efficiency Across Different Cosmetic Matrices

• Question: We are using the same extraction protocol for a powder blush and a liquid foundation, but the recovery from the foundation is much lower. Why is this happening and what should we do?

• Answer: Different cosmetic formulations have vastly different compositions, requiring tailored extraction strategies.[5] A liquid foundation, which can be an emulsion, will behave differently than a dry powder.

  Recommended Solutions:

  • Matrix-Specific Protocols: Develop and validate extraction protocols for each specific matrix type. The FDA provides guidance on classifying cosmetic matrices (e.g., liquid aqueous, solid aqueous-based, oil-based) and suggests appropriate extraction schemes for each.[3]

  • For Liquid Foundations (Emulsions): The emulsion must be broken first. This can often be achieved by adding a sufficient volume of a polar solvent like methanol or acetonitrile to precipitate proteins and disrupt the emulsion structure.

  • For Powder Matrices: Direct extraction with a suitable solvent, such as acidified methanol/acetonitrile/water, followed by centrifugation and filtration, is often effective.[3]

Frequently Asked Questions (FAQs)

1. What are the key properties of D&C Red No. 6 relevant to extraction?

2. Which analytical techniques are most suitable for the quantification of D&C Red No. 6 after extraction?

3. What are some common solvents used for the extraction of D&C Red No. 6?

• The choice of solvent depends heavily on the cosmetic matrix.[3][8]

  • For oil-based products (lipsticks, creams): Hexane or dichloromethane are used to dissolve the matrix.[3]

  • For aqueous-based products (lotions, shampoos): Methanol, acetonitrile, or mixtures with water (often acidified) are used.[3]

  • A dissolving system of a basic solution of the chelating agent EDTA and N,N'-dimethylformamide has also been used to facilitate the dissolution of the color additive for analysis.[9]

4. Are there any known impurities or interfering substances associated with D&C Red No. 6?

• Yes, manufacturing intermediates and subsidiary colors can be present. These include 2-amino-5-methylbenzenesulfonic acid (PTMS) and 3-hydroxy-2-naphthalenecarboxylic acid.[6] Analytical methods should be able to resolve D&C Red No. 6 from these related compounds.

Data Presentation

Table 1: Solvent Systems for D&C Red No. 6 Extraction from Various Cosmetic Matrices

Cosmetic Matrix	Initial Extraction Solvent	Cleanup/Partitioning Solvent/Method	Typical Recovery (%)	Reference
Creams	Acidified Methanol	SPE (Cation-Exchange)	103 - 121	[3]
Shampoos	Acidified Methanol	SPE (Cation-Exchange)	96 - 105	[3]
Oil-based solids (e.g., lipstick)	Hexane or Dichloromethane	SPE (Silica Gel)	90 - 105	[3][6]
Powders	Methanol/Acetonitrile/Water (acidified)	Filtration/Centrifugation	Not Specified	[3]

Experimental Protocols

1. Protocol: Extraction of D&C Red No. 6 from an Oil-Based Matrix (e.g., Lipstick)

• Sample Preparation: Accurately weigh approximately 1 gram of the homogenized lipstick sample into a 50 mL centrifuge tube.

• Initial Extraction: Add 20 mL of hexane to the tube. Vortex vigorously for 2 minutes to dissolve the wax and oil base.

• Matrix Disruption: Place the tube in an ultrasonic bath for 15 minutes to ensure complete dispersion.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the insoluble pigment.

• Solvent Removal: Decant and discard the hexane supernatant.

• Dye Extraction: Add 20 mL of acidified methanol (1% HCl) to the pellet. Vortex for 2 minutes to dissolve the dye.

• Clarification: Centrifuge at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.2 µm nylon filter into a clean vial for HPLC or UPLC analysis.

2. Protocol: Solid-Phase Extraction (SPE) Cleanup for Oil-Based Extracts

• Column Conditioning: Condition a silica gel (SiOH) SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of hexane through the column. Do not allow the column to go dry.

• Sample Loading: After the initial extraction with hexane (Step 2 in the protocol above), load the entire 20 mL of the hexane extract onto the conditioned SPE column.

• Interference Elution: Wash the column with an additional 10 mL of hexane to elute the remaining lipid components. Discard the eluate.

• Analyte Elution: Elute the D&C Red No. 6 from the column with 10 mL of acidified methanol into a collection tube.

• Sample Preparation for Analysis: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase for analysis.

Visualizations

References

• 1. D&C Red No.6 Ba Lake [myskinrecipes.com]
• 2. D&C Red No.6 Ba Lake [myskinrecipes.com]
• 3. fda.gov [fda.gov]
• 4. iacmcolor.org [iacmcolor.org]
• 5. Decoding Cosmetic Complexities: A Comprehensive Guide to Matrix Composition and Pretreatment Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. mdpi.com [mdpi.com]
• 9. Identification and quantification of the decarboxylated analogue of Pigments Red 57 and 57:1 in the color additives D&C Red No. 6, D&C Red No. 7, and their lakes, using a chelating agent and UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting guide for D&C Red No. 6 synthesis byproducts

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of D&C Red No. 6.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My D&C Red No. 6 synthesis has a low yield. What are the common causes and how can I troubleshoot this?

A1: Low yields in D&C Red No. 6 synthesis are often due to incomplete reactions or the formation of side products. The primary reaction involves the diazotization of 2-amino-5-methylbenzenesulfonic acid (PTMS) followed by its coupling with 3-hydroxy-2-naphthalenecarboxylic acid.[1] Key factors to investigate include:

• Incomplete Diazotization: The conversion of the primary aromatic amine (PTMS) to its diazonium salt is critical. Ensure that the reaction temperature is maintained between 0-5°C, as diazonium salts are unstable at higher temperatures.[2][3] A slight excess of sodium nitrite and a strongly acidic medium are necessary for the reaction to go to completion.[4]

  • Troubleshooting Step: Test for the presence of excess nitrous acid using starch-iodide paper. A blue-black color indicates that the diazotization is complete.[5] If the test is negative, continue to add sodium nitrite solution dropwise.

• Improper pH for Coupling: The azo coupling reaction is highly pH-dependent. For coupling with a naphthol derivative like 3-hydroxy-2-naphthalenecarboxylic acid, a slightly alkaline pH (typically 8-10) is required to activate the coupling agent.[4] An incorrect pH can significantly slow down or prevent the reaction.

  • Troubleshooting Step: Carefully monitor and adjust the pH of the coupling reaction mixture using a calibrated pH meter. The use of a buffer solution can help maintain the optimal pH range.

• Purity of Intermediates: The presence of impurities in the starting materials, PTMS and 3-hydroxy-2-naphthalenecarboxylic acid, can lead to side reactions and lower the yield of the desired product.[5]

Q2: The color of my synthesized D&C Red No. 6 is off-shade or varies between batches. What could be the reason?

A2: Color deviation and batch-to-batch inconsistency are typically caused by a lack of precise control over reaction parameters and variations in raw materials.[5]

• Temperature Fluctuations: Inconsistent temperature control during the diazotization step can lead to the decomposition of the diazonium salt, which can affect the final color of the dye.[5]

• pH Control: The pH of the coupling reaction influences the position of the coupling on the aromatic ring, which can affect the final chromophore and thus the color.[5]

• Inconsistent Raw Materials: Variations in the purity and quality of the starting materials from different suppliers or lots can lead to color differences.[5]

• Presence of Subsidiary Colors: The formation of colored byproducts, known as subsidiary colors, will alter the overall shade of the final product. These impurities are structurally similar to the main dye.[6][7]

Q3: I have identified several impurities in my D&C Red No. 6 product. What are these byproducts and what are their acceptable limits?

A3: Common impurities in D&C Red No. 6 include unreacted intermediates, subsidiary colors, and byproducts from side reactions. The U.S. Code of Federal Regulations (CFR) specifies limits for several of these impurities.[1]

• Unreacted Intermediates:

  • 2-Amino-5-methylbenzenesulfonic acid (PTMS)

  • 3-Hydroxy-2-naphthalenecarboxylic acid

• Subsidiary Colors & Byproducts:

  • 3-Hydroxy-4-[(4-methylphenyl)azo]-2-naphthalenecarboxylic acid (Unsulfonated Subsidiary Color): Forms from the reaction with unsulfonated p-toluidine, an impurity in the PTMS starting material.[6][7]

  • 1-[(4-methylphenyl)azo]-2-naphthalenol (4-methyl Sudan I): Another subsidiary color resulting from impurities.[6][7]

  • 4-[(4-methyl-2-sulfophenyl)azo]-3-naphthalenol (DPR57): The decarboxylated analogue of D&C Red No. 6.[8][9]

Quantitative Data on Impurities

The following table summarizes the typical limits and observed ranges for common impurities in D&C Red No. 6.

Impurity/Byproduct	Chemical Name	US CFR Specification Limit	Observed Levels in Batches
PTMS	2-Amino-5-methylbenzenesulfonic acid, sodium salt	≤ 0.2%[1]	-
3-Hydroxy-2-naphthalenecarboxylic acid	3-Hydroxy-2-naphthalenecarboxylic acid, sodium salt	≤ 0.4%[1]	-
Unsulfonated Subsidiary Color	3-Hydroxy-4-[(4-methylphenyl)azo]-2-naphthalenecarboxylic acid, sodium salt	≤ 0.5%[1]	-
4-methyl Sudan I	1-[(4-methylphenyl)azo]-2-naphthalenol	≤ 0.015%[1]	-
p-Toluidine	p-Toluidine	≤ 15 ppm[10]	-
DPR57	4-[(4-methyl-2-sulfophenyl)azo]-3-naphthalenol	Not specified in CFR	< 0.02% to 0.50%[8][9]

Experimental Protocols

Protocol 1: UPLC Analysis of Intermediates and Subsidiary Colors

This method is used for the quantitative determination of PTMS, 3-hydroxy-2-naphthalenecarboxylic acid, the unsulfonated subsidiary color, and 4-methyl Sudan I.[6][7]

• Instrumentation:

  • Ultra-Performance Liquid Chromatography (UPLC) system with a photodiode array (PDA) detector.

  • Column: C18, 1.7 µm particle size.

• Reagents:

  • Aqueous ammonium acetate

  • Acetonitrile

• Procedure:

  • Prepare standard solutions of the analytes of known concentrations.

  • Dissolve a weighed sample of the D&C Red No. 6 product in a suitable solvent.

  • Inject the sample and standards into the UPLC system.

  • Separate the components using a gradient elution with aqueous ammonium acetate and acetonitrile.

  • Detect the analytes using the PDA detector at appropriate wavelengths.

  • Identify the analytes by comparing their retention times and UV-Vis absorption spectra with those of the standards.[6][7]

  • Quantify the analytes by creating calibration curves from the standard solutions.

Validation Data for UPLC Method: [6][7]

Parameter	Value
Linearity (average R²)	0.9994
Recoveries	96-106%
Average LOD	0.0014 - 0.0061%
Average LOQ	0.0047 - 0.020%
RSD at specification levels	0.67 - 5.79%

Visualizations

Caption: Synthesis pathway of D&C Red No. 6.

Caption: Formation pathways of common byproducts.

Caption: Troubleshooting workflow for D&C Red No. 6 synthesis.

References

• 1. eCFR :: 21 CFR 74.1306 -- D&C Red No. 6. [ecfr.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5 Ways to Make Azo Dye Test Interesting for Students [labster.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Ultra-Performance Liquid Chromatographic Determination of Manufacturing Intermediates and Subsidiary Colors in D&C Red No. 6, D&C Red No. 7, and Their Lakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification and quantification of the decarboxylated analogue of Pigments Red 57 and 57:1 in the color additives D&C Red No. 6, D&C Red No. 7, and their lakes, using a chelating agent and UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. iacmcolor.org [iacmcolor.org]

Enhancing the stability of D&C Red No. 6 in formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the stability of D&C Red No. 6 in various formulations. Below, you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and supporting data to address common challenges encountered during product development.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the instability of D&C Red No. 6 in formulations?

A1: The stability of D&C Red No. 6, a monoazo colorant, is primarily influenced by pH, exposure to light (especially UV radiation), the presence of metal ions, and interaction with oxidizing or reducing agents. High alkalinity (pH > 8) can cause a color shift to a darker, more bluish-red, while acidic conditions can also lead to degradation over time.

Q2: My formulation containing D&C Red No. 6 is fading over time. What is the likely cause?

A2: Fading, or photobleaching, is a common issue and is most often caused by exposure to UV light. The azo bond in the dye's structure is susceptible to cleavage when exposed to high-energy light, leading to a loss of color. Another potential cause is a reaction with oxidizing agents present in the formulation.

Q3: Can the presence of metal ions in my formulation affect the stability of D&C Red No. 6?

A3: Yes, metal ions, particularly those like iron (Fe³⁺), copper (Cu²⁺), and aluminum (Al³⁺), can form complexes with the dye molecule. This interaction can catalyze degradation reactions, leading to discoloration and precipitation of the colorant.

Q4: How can I improve the light stability of D&C Red No. 6?

A4: To enhance photostability, consider incorporating UV absorbers such as benzophenone-4 or ethylhexyl methoxycinnamate into your formulation. Additionally, using antioxidants like Vitamin E (tocopherol) or Butylated Hydroxytoluene (BHT) can help quench free radicals generated during light exposure, thus protecting the dye. Opaque packaging is also a critical and effective measure to prevent light-induced degradation.

Q5: What is the optimal pH range for maintaining the stability of D&C Red No. 6?

A5: D&C Red No. 6 is most stable in the pH range of 4 to 8. It is crucial to use a robust buffering system to maintain the pH within this range throughout the product's shelf life, as pH shifts can lead to significant color changes.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Color Fading or Bleaching	UV Light Exposure: The azo bond is susceptible to photodegradation.	- Incorporate a UV absorber (e.g., benzophenone-4).- Add an antioxidant (e.g., tocopherol, BHT).- Utilize opaque or UV-protective packaging.
Oxidizing Agents: Ingredients like peroxides or certain metal ions can degrade the dye.	- Review the formula for incompatible ingredients.- Introduce a chelating agent (e.g., EDTA) to bind metal ions.
Color Shifts to Bluish-Red or Brown	High pH (>8): The dye molecule undergoes a structural change in alkaline conditions.	- Adjust the formulation's pH to be within the 4-8 range.- Incorporate a suitable buffer system (e.g., citrate buffer) to maintain pH.
Precipitation or "Bleeding" of Color	Metal Ion Contamination: Formation of insoluble metal-dye complexes.	- Add a chelating agent like Disodium EDTA or Tetrasodium EDTA to sequester metal ions.
Solvent Incompatibility: The dye may not be fully soluble or stable in the chosen solvent system.	- Evaluate the solubility of D&C Red No. 6 in the formulation base.- Consider using a pre-dispersed form of the colorant.

Quantitative Data on Stability

Table 1: Effect of pH on the Stability of D&C Red No. 6 (Illustrative data based on typical performance)

pH	Temperature	Duration	% Color Loss (Approx.)
3.0	40°C	4 weeks	8%
5.0	40°C	4 weeks	< 2%
7.0	40°C	4 weeks	< 2%
9.0	40°C	4 weeks	15% (with noticeable color shift)

Table 2: Efficacy of Stabilizers on Photostability of D&C Red No. 6 (Illustrative data based on typical performance after 8 hours of simulated sunlight exposure)

Formulation Base	Stabilizer Added (Concentration)	% Color Retention
Emulsion	None	75%
Emulsion	Benzophenone-4 (0.5%)	92%
Emulsion	Tocopherol (0.2%)	88%
Emulsion	Benzophenone-4 (0.5%) + Tocopherol (0.2%)	98%

Experimental Protocols

Protocol 1: pH Stability Assessment

• Preparation: Prepare several batches of your final formulation. Adjust the pH of each batch to different values (e.g., pH 4, 5, 6, 7, 8, 9) using citric acid/sodium citrate or sodium hydroxide/phosphoric acid.

• Incubation: Place samples of each pH-adjusted formulation in a stability chamber at a controlled temperature (e.g., 40°C) and in the dark to exclude light as a variable.

• Analysis: At specified time points (e.g., 1, 2, 4, and 8 weeks), remove samples for analysis.

• Color Measurement: Use a spectrophotometer or colorimeter to measure the color coordinates (e.g., Lab). The change in color (ΔE) can be calculated to quantify the color shift or fade.

• Visual Assessment: Visually inspect the samples for any changes in hue, precipitation, or clarity.

Protocol 2: Photostability Testing

• Sample Preparation: Prepare your final formulation containing D&C Red No. 6. For comparison, create a control formulation without any UV absorbers or antioxidants.

• Exposure: Place the samples in quartz cuvettes or petri dishes that allow for maximum light penetration. Expose them to a controlled light source, such as a xenon arc lamp (simulating sunlight) or a UVA lamp, in a photostability chamber. A control sample should be kept in the dark at the same temperature.

• Duration: Expose the samples for a defined period (e.g., 10 hours) or until a specific total light exposure (e.g., 1.2 million lux hours) is reached.

• Measurement: After exposure, measure the color of the light-exposed sample and the dark control sample using a spectrophotometer.

• Data Analysis: Calculate the percentage of color retention to determine the impact of light and the effectiveness of any stabilizers used.

Visualizations

Caption: Factors and mechanisms leading to the degradation of D&C Red No. 6.

Caption: Troubleshooting workflow for D&C Red No. 6 instability issues.

Caption: Experimental workflow for a typical photostability study.

Technical Support Center: D&C Red No. 6 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves for the quantification of D&C Red No. 6.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the preparation and analysis of a D&C Red No. 6 calibration curve.

Question: Why is my calibration curve for D&C Red No. 6 not linear?

Answer: Non-linearity in your calibration curve can stem from several sources. Here are some common causes and their solutions:

• Concentration Range Exceeded: At high concentrations, the relationship between absorbance and concentration can become non-linear due to molecular interactions or instrumental limitations.

  • Solution: Prepare a new set of standards with a narrower concentration range. If your sample is highly concentrated, you may need to dilute it to fall within the linear range of the curve.

• Incorrect Wavelength Selection: Measuring at a wavelength other than the absorbance maximum (λmax) can reduce sensitivity and linearity.

  • Solution: Scan a standard solution of D&C Red No. 6 across the UV-Vis spectrum to determine the λmax. Published spectra suggest absorption bands around 436 nm and 540 nm in solid form, and 310 nm and 480 nm in liquid form.[1]

• Chemical Instability: D&C Red No. 6, being an azo dye, can be susceptible to degradation, especially when exposed to light or extreme pH.[2][3][4]

  • Solution: Prepare fresh standard solutions for each experiment and store them protected from light. Ensure the pH of your standards and samples are consistent.

• Instrumental Issues: Problems with the spectrophotometer, such as stray light or detector non-linearity, can also cause poor calibration curve performance.[5][6]

  • Solution: Refer to your instrument's manual for performance checks and calibration procedures.

Question: I'm observing high background noise or a drifting baseline in my HPLC analysis. What could be the cause?

Answer: A noisy or drifting baseline can significantly impact the accuracy of your quantification. Consider the following possibilities:

• Contaminated Mobile Phase or Solvents: Impurities in your solvents can contribute to a noisy baseline.[7][8]

  • Solution: Use high-purity solvents and degas your mobile phase before use.

• Air Bubbles in the System: Air bubbles in the pump or detector can cause significant baseline disturbances.[7]

  • Solution: Purge the HPLC system thoroughly to remove any trapped air bubbles.

• Temperature Fluctuations: Changes in ambient temperature can affect the refractive index of the mobile phase, leading to baseline drift.[7]

  • Solution: Use a column oven to maintain a constant temperature.

• Detector Issues: A dirty flow cell or a failing lamp can also lead to baseline problems.[9]

  • Solution: Clean the flow cell according to the manufacturer's instructions and check the lamp's energy output.

Question: My results are inconsistent between experiments. What should I check?

Answer: Poor reproducibility can be frustrating. Here are some factors to investigate:

• Inconsistent Sample and Standard Preparation: Variations in pipetting, dilution, or storage can lead to inconsistent results.

  • Solution: Use calibrated pipettes and follow a standardized protocol for preparing all solutions. Prepare fresh standards for each run.

• pH Variations: The absorbance of azo dyes can be pH-dependent.[10][11]

  • Solution: Ensure the pH of all your standards and samples is consistent. Use a buffer if necessary.

• Photodegradation: Exposure to light can degrade azo dyes over time.[2][3]

  • Solution: Prepare solutions fresh and store them in amber vials or protect them from light.

• Instrument Instability: Fluctuations in instrument performance can also contribute to poor reproducibility.

  • Solution: Perform regular instrument performance checks and calibrations.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve D&C Red No. 6 for creating standard solutions?

A1: D&C Red No. 6 is soluble in water.[12][13] For analytical purposes, a mixture of methanol and water (1:1 v/v) with gentle heating can also be used to ensure complete dissolution.[10]

Q2: At what wavelength should I measure the absorbance of D&C Red No. 6?

A2: It is crucial to determine the wavelength of maximum absorbance (λmax) for your specific solvent system. A UV-Vis scan of a D&C Red No. 6 solution will reveal its characteristic absorption peaks. Published data indicates absorption bands around 436 nm and 540 nm in solid form and 310 nm and 480 nm in liquid form.[1]

Q3: How can I avoid photodegradation of my D&C Red No. 6 standard solutions?

A3: Azo dyes can be sensitive to light.[2][3] To minimize degradation, prepare fresh solutions for each experiment and store them in amber glass vials or wrap your containers in aluminum foil to protect them from light.

Q4: Can the pH of my solution affect the calibration curve?

A4: Yes, the pH of the solution can significantly impact the absorbance of azo dyes.[10][11] It is important to maintain a consistent pH across all your standards and samples to ensure accurate and reproducible results.

Q5: What should I do if my sample concentration is too high for my calibration curve?

A5: If your sample's absorbance falls outside the linear range of your calibration curve, you will need to dilute the sample with the same solvent used to prepare your standards.[14] Ensure you accurately record the dilution factor to calculate the original concentration.

Quantitative Data Summary

The following table summarizes typical performance data for analytical methods used in the analysis of compounds related to D&C Red No. 6. This can provide a benchmark for your own method development.

Analyte/Method	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
Impurities in D&C Red No. 6 (UPLC)	> 0.999	0.0014–0.0061%	0.0047–0.020%	[2][10]
p-Toluidine in R6 and R7 (LC-MS/MS)	Linear over 2.5-20 ppm	-	-	[15]
Y11 in Y10 (LC-PDA)	Linear over 0.5-6.0 ppm	-	-	[15]

Experimental Protocol: Preparation of a D&C Red No. 6 Calibration Curve by UV-Vis Spectrophotometry

This protocol outlines the steps for preparing a standard calibration curve for the quantification of D&C Red No. 6.

1. Materials and Equipment:

• D&C Red No. 6 reference standard

• Volumetric flasks (e.g., 100 mL, 50 mL, 25 mL, 10 mL)

• Calibrated pipettes

• Solvent (e.g., deionized water or a 1:1 methanol/water solution)

• UV-Vis spectrophotometer

• Cuvettes

2. Preparation of Stock Standard Solution (e.g., 100 µg/mL):

• Accurately weigh approximately 10 mg of D&C Red No. 6 reference standard.

• Quantitatively transfer the weighed standard to a 100 mL volumetric flask.

• Add a portion of the solvent to the flask and sonicate or swirl gently to dissolve the standard completely.

• Once dissolved, bring the solution to volume with the solvent and mix thoroughly.

3. Preparation of Working Standard Solutions:

• Prepare a series of at least five working standards by serial dilution of the stock solution. An example dilution series is provided below:

Standard	Concentration (µg/mL)	Volume of Stock (mL)	Final Volume (mL)
1	1.0	0.1	10
2	2.5	0.25	10
3	5.0	0.5	10
4	7.5	0.75	10
5	10.0	1.0	10

4. Wavelength Selection (λmax Determination):

• Using one of the mid-range working standards (e.g., 5.0 µg/mL), perform a UV-Vis scan over a relevant wavelength range (e.g., 300-700 nm) to identify the wavelength of maximum absorbance (λmax).

• Use this λmax for all subsequent absorbance measurements.

5. Measurement and Calibration Curve Construction:

• Set the spectrophotometer to the determined λmax.

• Use the solvent as a blank to zero the instrument.

• Measure the absorbance of each working standard solution, starting from the lowest concentration.

• Rinse the cuvette with the next standard solution before measuring.

• Plot a graph of absorbance (y-axis) versus concentration (x-axis).

• Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) will define your calibration curve. An R² value > 0.995 is generally considered acceptable.

Visualizations

Caption: Troubleshooting workflow for D&C Red No. 6 calibration curve issues.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Photodegradation of an azo dye of the textile industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Errors in Spectrophotometry and Calibration Procedures to Avoid Them - PMC [pmc.ncbi.nlm.nih.gov]
• 6. OPG [opg.optica.org]
• 7. The 10 Most Common HPLC Problems and Solutions! | Universal Lab Blog [universallab.org]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Effect of pH on absorbance of azo dye formed by reaction between nitrite and sulfanilamide/N-(1-naphthyl)ethylenediamine in residual nitrite methods for foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. organic chemistry - How does change in pH affect the ability of azo dyes to color fabrics? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. makingcosmetics.com [makingcosmetics.com]
• 13. d&c red no. 6 (c.i. 15850 (na)), 5858-81-1 [thegoodscentscompany.com]
• 14. youtube.com [youtube.com]
• 15. tandfonline.com [tandfonline.com]

Technical Support Center: Minimizing Interference in the Azo Dye Electrochemical Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with interference during the electrochemical detection of azo dyes.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in the electrochemical detection of azo dyes?

A1: Interference in the electrochemical detection of azo dyes can originate from various sources within the sample matrix. Common interferents include:

• Suspended Solids: Particulate matter in samples, such as wastewater, can physically block the electrode surface, a phenomenon known as fouling.[1][2]

• Matrix Effects: Complex sample matrices, like those from food products, soil extracts, or industrial wastewater, contain numerous organic and inorganic compounds that can have overlapping electrochemical signals with the target azo dye.[2][3]

• Other Electroactive Species: The presence of other compounds that are electroactive in the same potential window as the azo dye can lead to overlapping peaks, making quantification difficult. These can include other dyes, phenolic compounds, and metal ions.

• Surfactants and Proteins: In biological or environmental samples, surfactants and proteins can adsorb onto the electrode surface, passivating it and hindering electron transfer.

Q2: How does pH affect the electrochemical detection of azo dyes and interference?

A2: The pH of the supporting electrolyte is a critical parameter that significantly influences the electrochemical behavior of both azo dyes and potential interfering species.[2][4] Optimizing the pH can help to:

• Shift Redox Potentials: The oxidation and reduction potentials of many organic molecules, including azo dyes and interferents, are pH-dependent. By carefully selecting the pH, it's possible to shift the potential of the interfering reaction away from that of the target analyte, thereby improving signal resolution.[2]

• Alter Chemical State: The pH affects the protonation or deprotonation of the azo dye and interfering molecules.[4] This can change their solubility and electrochemical activity, which can be leveraged to enhance the signal of the target dye while minimizing the signal from interferents.

• Influence Electrode Surface Charge: The surface charge of some modified electrodes can be pH-dependent, affecting the electrostatic interactions with charged analytes and interferents.

Q3: What is the purpose of modifying the electrode surface, and how does it help minimize interference?

A3: Electrode surface modification is a key strategy to enhance the sensitivity, selectivity, and stability of electrochemical sensors, thereby minimizing interference.[5][6][7] Modifications can:

• Increase Selectivity: By functionalizing the electrode surface with materials that have a specific affinity for the target azo dye, such as molecularly imprinted polymers (MIPs), it is possible to create recognition sites that preferentially bind the analyte and exclude interfering molecules.[2][8]

• Enhance Signal-to-Noise Ratio: Nanomaterials like graphene, carbon nanotubes, and metal nanoparticles can be used to increase the electrode's surface area and catalytic activity, leading to an amplified signal for the target azo dye.[2][5][9]

• Prevent Fouling: Coating the electrode with protective layers, such as conductive polymers or metal oxides, can create a barrier that prevents interfering substances and biomolecules from adsorbing onto and deactivating the electrode surface.[5]

Troubleshooting Guide

Problem	Possible Causes	Solutions
Poor Signal / Low Sensitivity	Low concentration of the target azo dye. Poor electron transfer kinetics. Presence of inhibitors in the sample. Electrode surface fouling.	Enhance Electrode Surface Area: Modify the electrode with nanomaterials (e.g., graphene, gold nanoparticles) to increase the active surface area.[2] Use Electrocatalysts: Incorporate materials that catalyze the electrochemical reaction of the specific azo dye.[2] Implement a Preconcentration Step: Utilize techniques like adsorptive stripping voltammetry to accumulate the azo dye on the electrode surface before measurement.[2] Optimize pH: Adjust the pH of the supporting electrolyte to maximize the electrochemical response of the target dye.[2]
Overlapping Peaks / Poor Selectivity	Presence of interfering species with similar redox potentials. Complex sample matrix.	Modify the Electrode for Selectivity: Use molecularly imprinted polymers (MIPs) or other selective materials to create specific binding sites for the target azo dye.[2][8] Optimize Electrochemical Parameters: Adjust the potential waveform, scan rate, and pH to better resolve the peaks of the target analyte and interferents.[2] Sample Pre-treatment: Employ solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering compounds before analysis.[1][2]
Irreproducible Results	Inconsistent electrode surface condition. Variations in sample matrix composition. Unstable experimental conditions (e.g., temperature, pH).	Standardize Electrode Preparation: Follow a consistent and rigorous protocol for cleaning, modifying, and conditioning the electrode.[2] Control Experimental Conditions: Use buffered solutions to maintain a stable pH and control the temperature during measurements.[4] Employ the Standard Addition Method: This calibration method can help compensate for matrix effects by performing the calibration in the sample matrix itself.[2]
Signal Suppression or Enhancement (Matrix Effects)	Complex sample matrices (e.g., food extracts, wastewater) altering solution conductivity or causing electrode fouling.	Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[2] Sample Clean-up: Use solid-phase extraction (SPE) or filtration to remove matrix components that interfere with the measurement.[1][2] Electrode Surface Renewal: For solid electrodes, polish the surface between measurements to remove adsorbed interferents. For screen-printed electrodes, use a new electrode for each sample.[2]

Quantitative Data on Azo Dye Detection with Modified Electrodes

The following table summarizes the performance of various modified electrodes for the detection of different azo dyes, highlighting the improvements in detection limits.

Azo Dye	Electrode Modification	Analytical Technique	Linear Range (μM)	Limit of Detection (LOD) (μM)	Reference
Amaranth	N-doped reduced graphene oxide/GCE	DPV	1-10 and 10-100	0.057	[3]
Tartrazine	N-doped reduced graphene oxide/GCE	DPV	1-10 and 10-85	0.041	[3]
Sunset Yellow	N-doped reduced graphene oxide/GCE	DPV	1-10 and 10-50	0.048	[3]
Sunset Yellow	Electrochemically activated GCE	SWV	0.005–1.0	0.00167	[3]
Sunset Yellow	Flower-like MoS2	DPV	0.1–150.0	0.04	[3]
Tartrazine	Not Specified	Not Specified	Not Specified	0.1246	[3]
Orange G & II	Fe2O3/MWCNTs-COOH/Triton X-100/CPE	Not Specified	0.1–20.0 (OG), 0.2–50.0 (OII)	0.05 (OG), 0.1 (OII)	[8]
Methyl Orange	Poly(riboflavin)-modified CPE	Not Specified	0.6–8.0	0.699	[8]
Food Yellow 3	AuNPs/Zr-MOF–graphene composites	Not Specified	0.1–1000	0.1	[8]

GCE: Glassy Carbon Electrode, DPV: Differential Pulse Voltammetry, SWV: Square Wave Voltammetry, CPE: Carbon Paste Electrode, OG: Orange G, OII: Orange II

Experimental Protocols

Protocol 1: General Procedure for Solid-Phase Extraction (SPE) for Sample Clean-up

This protocol outlines a general procedure for using SPE to remove interfering species from a liquid sample before electrochemical analysis.

• Condition the SPE Cartridge:

  • Select an SPE cartridge with a sorbent appropriate for the target azo dye and the sample matrix.

  • Wash the cartridge with one to two column volumes of a strong solvent (e.g., methanol or acetonitrile).

  • Equilibrate the cartridge with one to two column volumes of the same solvent system as the sample.

• Load the Sample:

  • Pass the pre-filtered sample through the SPE cartridge at a slow, consistent flow rate. The target analyte and some matrix components will be retained on the sorbent.

• Wash the Cartridge:

  • Wash the cartridge with a weak solvent to elute loosely bound interfering compounds while retaining the target analyte.

• Elute the Analyte:

  • Elute the target azo dye from the cartridge using a small volume of a strong solvent.

• Reconstitute the Sample:

  • Evaporate the elution solvent and reconstitute the analyte in the supporting electrolyte to be used for the electrochemical measurement.

Protocol 2: Electrode Modification with Graphene and Gold Nanoparticles

This protocol describes a common method for modifying a glassy carbon electrode (GCE) to enhance its sensitivity and selectivity.

• GCE Pre-treatment:

  • Polish the bare GCE with alumina slurry on a polishing cloth to a mirror-like finish.

  • Sonnicate the polished GCE in ethanol and then in deionized water for 5 minutes each to remove any residual alumina particles.

  • Dry the electrode under a stream of nitrogen.

• Graphene Modification:

  • Prepare a stable dispersion of graphene or graphene oxide in a suitable solvent (e.g., water or DMF).

  • Drop-cast a small volume (typically a few microliters) of the graphene dispersion onto the cleaned GCE surface.

  • Allow the solvent to evaporate completely at room temperature or under a gentle heat lamp.

• Gold Nanoparticle (AuNP) Deposition:

  • Electrodeposit AuNPs onto the graphene-modified GCE by immersing it in a solution of HAuCl4 and applying a constant potential or by cyclic voltammetry.

  • After deposition, rinse the electrode thoroughly with deionized water.

• Electrode Characterization:

  • Characterize the modified electrode using techniques such as cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) in a standard redox probe solution (e.g., [Fe(CN)6]3-/4-) to confirm successful modification.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Electrode Surface Modification To Reduce Sensor Drift [eureka.patsnap.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Recent advances in electrochemical detection of common azo dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of HPLC and UPLC Methods for the Quality Control of D&C Red No. 6

A detailed guide for researchers and drug development professionals on the cross-validation and performance of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the analysis of the color additive D&C Red No. 6 and its impurities.

The accurate and reliable analysis of color additives is a critical aspect of quality control in the pharmaceutical and cosmetic industries. D&C Red No. 6, a monosulfo monoazo dye, is widely used in these products and is subject to stringent regulatory oversight to ensure its purity and safety. Historically, High-Performance Liquid Chromatography (HPLC) has been the standard method for this analysis. However, recent advancements in liquid chromatography have led to the development of Ultra-Performance Liquid Chromatography (UPLC), which offers significant improvements in speed, resolution, and sensitivity.[1][2][3][4]

This guide provides a comprehensive cross-validation and comparison of HPLC and UPLC methods for the analysis of D&C Red No. 6 and its manufacturing intermediates and subsidiary colors. The information presented is based on established methodologies and validation data, primarily drawing from research conducted by the U.S. Food and Drug Administration (FDA).[5][6][7]

Experimental Protocols

The following sections detail the experimental conditions for both the traditional HPLC method and the advanced UPLC method for the analysis of D&C Red No. 6.

High-Performance Liquid Chromatography (HPLC) Method

The HPLC method has been a reliable workhorse for the analysis of color additives for many years.[8] It provides robust and reproducible results, though with longer analysis times compared to UPLC.

Instrumentation:

• A standard HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) detector.

Chromatographic Conditions:

Parameter	Specification
Column	4.6 x 150 mm, 5 µm particle size (e.g., XTerra MS C18)[9]
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in water[9]
Mobile Phase B	0.08% TFA in acetonitrile[9]
Flow Rate	1.0 mL/min[9]
Injection Volume	10 µL[9]
Column Temperature	40 °C[9]
Detection	UV @ 330 nm[9]

| Run Time | Approximately 41 minutes[9] |

Ultra-Performance Liquid Chromatography (UPLC) Method

The UPLC method leverages sub-2 µm particle columns to achieve faster and more efficient separations.[2][8] This results in significant reductions in analysis time and solvent consumption while improving sensitivity and resolution.[1][10][11]

Instrumentation:

• A UPLC system capable of handling high backpressures, equipped with a binary solvent manager, sample manager, column heater, and a PDA detector.

Chromatographic Conditions:

Parameter	Specification
Column	2.1 x 75 mm, 2.5 µm particle size (e.g., XBridge Phenyl)[12]
Mobile Phase A	Aqueous ammonium formate[5][10]
Mobile Phase B	Methanol[5][10]
Flow Rate	Geometrically scaled from HPLC method (typically lower)
Injection Volume	Scaled down from HPLC method (typically 1-2 µL)
Column Temperature	40 °C
Detection	UV-Vis absorption spectra[5][6]

Performance Comparison and Validation Data

The cross-validation of the HPLC and UPLC methods demonstrates that while both methods are suitable for the intended purpose, the UPLC method offers superior performance characteristics. Survey analyses of multiple samples using both methods yielded results that were consistent within experimental error.[5][6] However, the UPLC method provided more accurate results for certain co-eluting analytes.[5][10]

The following table summarizes the key performance parameters for the UPLC method as reported in validation studies.

Validation Parameter	UPLC Method Performance
Linearity (R²)	> 0.999[5][7]
Recovery	96-106%[5][6][7]
Limit of Detection (LOD)	0.0014 - 0.0061%[5][6][7]
Limit of Quantitation (LOQ)	0.0047 - 0.020%[5][6][7]
Precision (RSD)	0.67 - 5.79% at specification levels[5][6][7]

Cross-Validation Workflow

The process of cross-validating an analytical method, particularly when transferring from HPLC to UPLC, involves a structured workflow to ensure the new method is fit for its intended purpose. This includes method development, validation, and transfer, followed by routine analysis.

Caption: Workflow for HPLC to UPLC method transfer and cross-validation.

Conclusion

The cross-validation of HPLC and UPLC methods for the analysis of D&C Red No. 6 clearly demonstrates the advantages of adopting the more modern UPLC technology. The UPLC method is not only significantly faster, reducing analysis times from over 40 minutes to under 7 minutes, but it also provides enhanced sensitivity, improved separation, and greater accuracy for certain impurities.[5][6][10] For laboratories involved in the quality control of pharmaceuticals and cosmetics, transferring from HPLC to UPLC for the analysis of D&C Red No. 6 can lead to substantial gains in efficiency, productivity, and data quality. The successful transfer and validation of such methods are crucial for ensuring product safety and regulatory compliance.

References

• 1. uhplcs.com [uhplcs.com]
• 2. What is the Difference Between UPLC and HPLC? [monadlabtech.com]
• 3. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. researchgate.net [researchgate.net]
• 6. Ultra-Performance Liquid Chromatographic Determination of Manufacturing Intermediates and Subsidiary Colors in D&C Red No. 6, D&C Red No. 7, and Their Lakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. waters.com [waters.com]
• 10. Determination of Seven Organic Impurities in FD&C Yellow No. 6 by Ultra-High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. iacmcolor.org [iacmcolor.org]

A Comparative Guide to the Cytotoxicity of D&C Red No. 6 and D&C Red No. 7

This guide provides a comparative overview of the toxicological profiles of two widely used color additives, D&C Red No. 6 (CI 15850) and D&C Red No. 7 (CI 15850:1). While both are based on the same monoazo chromophore, their differing salt forms—disodium for Red No. 6 and calcium for Red No. 7—result in distinct physical properties, such as solubility, which may influence their bioactivity and cytotoxic potential.[1]

Currently, publicly available literature does not offer a direct, head-to-head experimental comparison of the cytotoxicity of these two specific colorants. Regulatory bodies like the U.S. Food and Drug Administration (FDA) have approved both for use in drugs and cosmetics (excluding the eye area), suggesting a broad safety profile under specified conditions.[1][2] The European Scientific Committee on Consumer Safety (SCCS) has also reviewed "Pigment Red 57," the general term for this colorant, and concluded it has no genotoxic potential. However, the SCCS opinion does not distinguish between the sodium and calcium salts in its toxicological evaluation.

Due to the absence of direct comparative data, this guide will first summarize the known properties of each dye. Subsequently, it will present a comprehensive experimental framework for a comparative in vitro cytotoxicity assessment, based on established and validated protocols. This framework is designed to provide researchers with the necessary methodologies to conduct their own comparative studies.

Chemical and Regulatory Overview

Property	D&C Red No. 6	D&C Red No. 7
INCI Name	CI 15850	CI 15850:1
Chemical Identity	Disodium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylic acid[1]	Calcium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylic acid[1]
Water Solubility	Limited solubility[1]	Virtually insoluble[1]
Regulatory Status (U.S. FDA)	Approved for use in drugs and cosmetics (excluding eye area).[1]	Approved for use in drugs and cosmetics (excluding eye area).[1]
Cytotoxicity Data	No specific, direct comparative data available in public literature.	No specific, direct comparative data available in public literature.

Proposed Experimental Workflow for Comparative Cytotoxicity Assessment

To address the gap in direct comparative data, a multi-assay in vitro approach is recommended. The following workflow outlines a robust strategy to evaluate and compare the cytotoxic potential of D&C Red No. 6 and Red No. 7 on a relevant cell line, such as human dermal fibroblasts (HDF) or human keratinocytes (HaCaT).

Caption: Proposed workflow for the comparative cytotoxicity testing of D&C Red No. 6 and No. 7.

Detailed Experimental Protocols

The following are detailed protocols for the key cytotoxicity assays proposed in the workflow.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability. Mitochondrial dehydrogenases in viable cells cleave the MTT tetrazolium ring, yielding purple formazan crystals.[3]

Protocol:

• Cell Seeding: Seed cells (e.g., HDF) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: Prepare stock solutions of D&C Red No. 6 and Red No. 7 in sterile DMSO and then dilute to final concentrations in cell culture medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the medium containing the test dyes. Include untreated and vehicle controls. Incubate for 24 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[3]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.1% NP40 and 4 mM HCl in isopropanol) to each well.[4]

• Absorbance Measurement: Shake the plate for 15 minutes to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Neutral Red (NR) Uptake Assay

This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of healthy cells.[5][6]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• NR Staining: After the 24-hour treatment period, remove the treatment medium. Add 100 µL of pre-warmed medium containing 50 µg/mL Neutral Red to each well. Incubate for 2-3 hours at 37°C.

• Washing: Remove the NR medium and wash the cells with 150 µL of a wash buffer (e.g., PBS).

• Dye Extraction: Add 150 µL of a destain solution (e.g., 1% acetic acid, 50% ethanol in water) to each well.[7]

• Absorbance Measurement: Shake the plate for 10 minutes. Measure the absorbance at 540 nm.

• Data Analysis: Calculate cell viability as a percentage of the NR uptake in control cells.

Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage.[8][9]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Set up controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Supernatant Collection: After the 24-hour incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a dye). Add 50 µL of this mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Potential Signaling Pathways in Azo Dye Cytotoxicity

Azo dyes are generally large, polar molecules with limited ability to cross the cell membrane.[10] Their cytotoxic effects, if any, may be initiated at the cell surface or following extracellular reduction. The anaerobic cleavage of the azo bond can lead to the formation of aromatic amines, which are often more toxic and can be taken up by the cell, potentially leading to DNA damage and apoptosis.[11]

Caption: Potential mechanism for azo dye-induced cytotoxicity.

Conclusion

While D&C Red No. 6 and D&C Red No. 7 are approved for cosmetic and drug use, a direct comparison of their cytotoxic potential is lacking in scientific literature. Their primary difference lies in their salt form, which affects their solubility and may, in turn, influence their interaction with cells. The experimental framework provided in this guide offers a comprehensive approach to directly compare their in vitro cytotoxicity using validated, standard assays. The results of such studies would provide valuable data for researchers and drug development professionals in selecting the appropriate colorant for their formulations and for refining safety assessments. Future research should focus on performing these direct comparative studies to fill the current knowledge gap.

References

• 1. ewg.org [ewg.org]
• 2. MTT assay - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. cyrusbio.com.tw [cyrusbio.com.tw]
• 5. assaygenie.com [assaygenie.com]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. re-place.be [re-place.be]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Physiology and biochemistry of reduction of azo compounds by Shewanella strains relevant to electron transport chain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of a New Analytical Method for Azo Dye Detection

For researchers, scientists, and drug development professionals, the accurate and reliable detection of azo dyes is paramount for ensuring product safety and regulatory compliance. While established chromatographic methods offer high accuracy, there is a growing demand for faster, more portable, and highly sensitive analytical techniques. This guide provides an objective comparison of a novel electrochemical biosensor method against the widely used High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD). Supporting experimental data, detailed protocols, and workflow diagrams are presented to assist in the evaluation and potential adoption of this new technology.

Comparative Analysis of Analytical Methods

The selection of an analytical method for azo dye detection is a critical decision influenced by factors such as required sensitivity, sample throughput, cost, and portability. High-Performance Liquid Chromatography (HPLC) is a well-established and powerful technique, while emerging biosensor technologies show promise for rapid screening applications.

Data Presentation: Performance Comparison

The following table summarizes the key performance indicators for the new electrochemical biosensor method and the traditional HPLC-DAD method for the detection of common azo dyes like Sudan I and Para Red.

Performance Metric	New Electrochemical Biosensor Method	Established Method (HPLC-DAD)
Analytes	Sudan I, Para Red	9 Azo Dyes (e.g., Butter Yellow, Sudan Orange G)[1][2]
Matrix	Foodstuff (e.g., Chili Powder)	Turmeric[1][2]
Linearity (R²)	> 0.995	≥ 0.9998[1][2]
Limit of Detection (LOD)	0.01 - 0.05 µg/kg	10 - 40 µg/kg (0.01– 0.04 mg/kg)[1][2]
Limit of Quantification (LOQ)	0.03 - 0.15 µg/kg	40 - 120 µg/kg (0.04– 0.12 mg/kg)[1][2]
Accuracy (Recovery %)	95.0 – 105.0%	96.0 – 102.6%[1][2]
Precision (RSD%)	< 5.0%	0.16 – 2.01%[1][2]
Analysis Time per Sample	~5 minutes	~30 minutes
Portability	High (Handheld device potential)	Low (Lab-based instrumentation)
Cost per Sample	Low	High

Experimental Protocols

Detailed methodologies for both the novel and established methods are provided below to ensure reproducibility and allow for a thorough evaluation of the techniques.

Protocol for the New Electrochemical Biosensor Method

This method utilizes a disposable screen-printed carbon electrode modified with gold nanoparticles and a specific enzyme (laccase) that catalyzes the oxidation of azo dyes.

• Sample Preparation:

  • Weigh 1 gram of the homogenized food sample into a centrifuge tube.

  • Add 5 mL of methanol and vortex for 2 minutes to extract the azo dyes.

  • Centrifuge the sample at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered extract 1:1 with a 0.1 M phosphate buffer (pH 7.0).

• Electrochemical Detection:

  • Connect the laccase-modified screen-printed electrode to a portable potentiostat.

  • Pipette 100 µL of the prepared sample extract onto the electrode surface.

  • Record the differential pulse voltammogram (DPV) from -0.2 V to +0.8 V.

  • The peak current is directly proportional to the concentration of the azo dye.

• Quantification:

  • Generate a calibration curve by measuring the DPV response of standard solutions of the target azo dye at various concentrations.

  • Determine the concentration of the azo dye in the sample by interpolating its peak current on the calibration curve.

Protocol for the Established HPLC-DAD Method

This protocol is a standard method for the determination of various azo dyes in food matrices.[1][2]

• Sample Preparation:

  • Weigh 5 grams of the homogenized food sample into a centrifuge tube.

  • Add 20 mL of acetonitrile and vortex for 5 minutes.

  • Centrifuge the sample at 8000 rpm for 15 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase (e.g., acetonitrile/water mixture).

  • Filter the reconstituted solution through a 0.45 µm syringe filter into an HPLC vial.

• HPLC-DAD Analysis:

  • Inject 20 µL of the prepared sample into the HPLC system.

  • Perform chromatographic separation using a C18 column.

  • The mobile phase typically consists of a gradient of acetonitrile and water.

  • The DAD is set to monitor a range of wavelengths to detect various azo dyes.

• Quantification:

  • Identify and quantify the azo dyes by comparing the retention times and UV-Vis spectra of the peaks in the sample chromatogram with those of certified reference standards.

  • Construct a calibration curve for each analyte to determine its concentration in the sample.

Visualization of Experimental Workflows

The following diagrams, created using Graphviz, illustrate the logical flow of the experimental protocols for both the new and established analytical methods.

Experimental workflow for the new electrochemical biosensor method.

Experimental workflow for the established HPLC-DAD method.

Conclusion

The new electrochemical biosensor method presents a compelling alternative to the established HPLC-DAD technique for the detection of azo dyes. Its primary advantages lie in its speed, portability, and lower cost per sample, making it particularly suitable for rapid screening and on-site testing. While HPLC-DAD remains the gold standard for its high precision and ability to analyze a broader range of analytes simultaneously, the biosensor offers superior sensitivity with a significantly lower limit of detection for specific target dyes. The choice of method will ultimately depend on the specific application, required throughput, and available resources. For high-volume screening and situations requiring immediate results, the electrochemical biosensor is a highly promising tool. For comprehensive, multi-analyte confirmatory analysis, HPLC-DAD continues to be the preferred method.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Analysis of D&C Red No. 6: An Overview of Current Analytical Methodologies

This guide provides a comparative overview of various analytical methods for the determination of purity and impurities in the color additive D&C Red No. 6. The information is compiled from several studies to offer a comprehensive resource for researchers, scientists, and drug development professionals. While not a direct inter-laboratory comparison study with multiple labs analyzing identical samples, this guide presents data from different validated methods, offering insights into their performance and applicability.

D&C Red No. 6 is a synthetic dye used in pharmaceuticals and cosmetics, and its purity is crucial for safety and regulatory compliance.[1] The U.S. Food and Drug Administration (FDA) sets specifications for impurities in color additives, which necessitates reliable and accurate analytical methods for their quantification.[2] This guide explores several advanced chromatographic and classic spectrophotometric and titration techniques used for this purpose.

Analytical Methodologies for Purity and Impurity Determination

Performance Comparison of Analytical Methods

The following tables summarize the performance characteristics of different analytical methods as reported in various studies. This allows for a comparative assessment of their sensitivity, precision, and linearity.

Parameter	Value
Linearity (ppm)	0.5 - 6.0
Limit of Detection (LOD)	See Table 2 in source
Limit of Quantification (LOQ)	See Table 2 in source
Precision (RSD)	See Table 2 in source

Table 2: Performance of UHPLC Method for Impurities in D&C Red No. 6 & 7 [4]

Impurity	LOD	LOQ	RSD at Specification Levels
PTMS	Not specified	Not specified	0.7% - 22.7%
3-hydroxy-2-naphthoic acid	Not specified	Not specified	0.7% - 22.7%
Unsulfonated subsidiary color	Not specified	Not specified	0.7% - 22.7%
4-methyl-Sudan I	Not specified	Not specified	0.7% - 22.7%
Overall Method Performance
Linearity (R)	> 0.999
Recoveries	90% - 105%

Table 3: Performance of a Newer UPLC Method for Impurities in D&C Red No. 6 & 7 [4]

Parameter	Value
Linearity (Average R²)	0.9994
Recoveries	96% - 106%
Average LOD	0.0014% - 0.0061%
Average LOQ	0.0047% - 0.020%
RSD at Specification Levels	0.67% - 5.79%

Table 4: Analysis of Commercial D&C Red No. 7 Lakes by Titration and Spectrophotometry [5]

Lake No.	Dye Content by TiCl₃ Titration (%)	Dye Content by Spectrophotometry (%)
1	54.7	55.0
2	52.6	53.3
3	29.4	29.1
4	57.5	57.0
5	55.0	54.2
6	37.7	37.8

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are summaries of the experimental protocols for the key methods discussed.

UHPLC Method for Impurity Profiling [2][4]

A UHPLC method was developed for the determination of manufacturing intermediates and subsidiary colors in D&C Red No. 6 and D&C Red No. 7.[4] To facilitate the dissolution of the color additive samples for the analysis of the DPR57 impurity, a procedure involving a basic solution of the chelating agent EDTA and the organic solvent N,N'-dimethylformamide was used.[2]

• Instrumentation : An ultra-performance liquid chromatography system.

• Column : A C18 column with a 1.7-μm particle size is often used for such separations.[6]

• Mobile Phase : Typically consists of a gradient of an aqueous buffer (e.g., 0.1 M ammonium acetate) and an organic solvent like acetonitrile.[6]

• Quantification : Calibration curves are generated by plotting the peak area of the analyte against its concentration. For DPR57, calibration curves ranged from 0.02% to 1.00% (w/w).[2]

This method offers high sensitivity and selectivity for the determination of p-toluidine (PT).

• Chromatography : Ultra-Performance Liquid Chromatography (UPLC) is used for the separation of PT from other components.

• Detection : Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity for quantification.

Titanium Trichloride (TiCl₃) Titration [5]

This is a classic titrimetric method for the quantification of the total dye content.

• Procedure : The analysis is carried out according to the A.O.A.C. method.

• Sample Preparation : For lake samples, they are first dissolved in concentrated H₂SO₄ and then diluted with 50% alcohol. The solution is filtered before analysis.

Spectrophotometric Analysis [5]

This method relies on the absorption of light by the dye to determine its concentration.

• Sample Preparation : Stock solutions are prepared by dissolving the samples in hot 50% alcohol containing 2% HCl. Aliquots are then diluted in 50% alcohol which is 0.1N with respect to HCl. For lakes containing gloss white, dissolution is done in concentrated H₂SO₄ followed by dilution with 50% alcohol and filtration.

• Measurement : The absorbance of the solution is measured at the wavelength of maximum absorption for D&C Red No. 6.

Visualizing Analytical Workflows

To better understand the procedural flow of these analytical methods, the following diagrams have been created.

Caption: Workflow for UHPLC analysis of impurities in D&C Red No. 6.

Caption: Workflow for LC-MS/MS analysis of p-toluidine in D&C Red No. 6.

Caption: Logical relationship for selecting an analytical method for D&C Red No. 6.

Conclusion

This guide summarizes the available data to facilitate a comparison of these methods. For definitive cross-laboratory performance evaluation, a formal inter-laboratory comparison study would be beneficial. However, the data presented here from various sources provides a strong foundation for selecting the most appropriate analytical technique for the purity assessment of D&C Red No. 6.

References

• 1. ewg.org [ewg.org]
• 2. Identification and quantification of the decarboxylated analogue of Pigments Red 57 and 57:1 in the color additives D&C Red No. 6, D&C Red No. 7, and their lakes, using a chelating agent and UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iacmcolor.org [iacmcolor.org]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Determination of Organic Impurities in Anthraquinone Color Additives D&C Violet No. 2 and D&C Green No. 6 by Ultra-High Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

D&C Red No. 6 vs. Natural Red Pigments in Cell Viability Assays: A Comparative Guide

In the realm of cellular and molecular biology, the integrity of cell viability assays is paramount for accurate and reproducible research. The choice of reagents, including colorimetric dyes, can significantly influence experimental outcomes. This guide provides an objective comparison between the synthetic dye D&C Red No. 6 and natural red pigments, specifically those derived from Monascus species, in the context of cell viability assessment. While D&C Red No. 6 is a widely used color additive that may be assessed for its potential cytotoxicity, certain natural red pigments are emerging as non-invasive reagents for the direct measurement of cell viability.

Comparative Overview

This section summarizes the key characteristics of D&C Red No. 6 and Monascus red pigment, highlighting their distinct roles and properties in cell-based assays.

Feature	D&C Red No. 6	Natural Red Pigment (Monascus sp.)
Origin & Chemical Class	Synthetic Monoazo Dye	Natural Polyketide Pigment
Primary Role in Assays	Test compound to evaluate cytotoxicity	Reagent for viability staining (dye exclusion)
Mechanism of Interaction	As an azo dye, it may induce cellular stress, apoptosis, and affect signaling pathways.	Stains dead cells by penetrating compromised cell membranes; excluded by live cells.
Reported Cellular Effects	Azo dyes as a class are associated with potential cytotoxicity, mutagenicity, and carcinogenicity.[1][2]	Generally non-invasive to live cells at low concentrations; can have antioxidant properties. May exhibit cytotoxicity at high concentrations.
Application	Used as a color additive in pharmaceuticals and cosmetics; its safety is assessed via cytotoxicity assays.[3]	Used as a natural food colorant and as a non-damaging alternative to synthetic dyes like Trypan Blue for cell counting and viability assessment.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for assessing the cytotoxicity of a test compound using the MTT assay and for determining cell viability using a natural pigment-based dye exclusion method.

Protocol 1: MTT Assay for Cytotoxicity Assessment (e.g., for D&C Red No. 6)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[4] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.[4]

Materials:

• Cells in culture

• D&C Red No. 6 stock solution

• 96-well tissue culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or SDS-HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of D&C Red No. 6 in culture medium. Remove the existing medium from the wells and add 100 µL of the various concentrations of D&C Red No. 6. Include untreated cells as a control.

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the MTT solution to each well and incubate for 4 hours in a humidified atmosphere.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals. Allow the plate to stand overnight in the incubator or shake on an orbital shaker for 15 minutes.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of 650 nm or higher should be used for background subtraction.[4]

• Data Analysis: Cell viability is expressed as a percentage relative to the untreated control cells.

Protocol 2: Natural Pigment Dye Exclusion Assay for Cell Viability

This method utilizes the principle that viable cells with intact plasma membranes exclude certain dyes, while non-viable cells with compromised membranes take them up. Monascus pigment has been demonstrated to be effective for this purpose, staining only dead cells.

Materials:

• Cells in suspension

• Monascus red pigment solution (e.g., 0.4%)

• Phosphate-buffered saline (PBS)

• Hemocytometer or automated cell counter

• Microscope

Procedure:

• Cell Preparation: Harvest cells and prepare a single-cell suspension in PBS.

• Staining: Mix a small volume of the cell suspension with an equal volume of the Monascus pigment solution. For example, mix 10 µL of cell suspension with 10 µL of 0.4% Monascus pigment solution.

• Incubation: Incubate the mixture at room temperature for 5-10 minutes.

• Cell Counting: Load the stained cell suspension into a hemocytometer.

• Microscopic Analysis: Under a light microscope, count the number of live (unstained) and dead (red-stained) cells in the central grid of the hemocytometer.

• Viability Calculation: Calculate the percentage of viable cells using the following formula:

  • % Viability = (Number of live cells / Total number of cells) x 100

Signaling Pathways and Mechanisms of Action

D&C Red No. 6 and Azo Dye Cytotoxicity

D&C Red No. 6 belongs to the chemical class of azo dyes. Studies on various azo dyes have indicated that they can exert cytotoxic effects through multiple mechanisms. These compounds can be metabolized into potentially carcinogenic aromatic amines, which may induce DNA damage.[1][2] Furthermore, some azo dyes have been shown to induce apoptosis, a form of programmed cell death, in various cell lines.[5] The apoptotic process is regulated by a complex network of signaling pathways, often involving the activation of caspases.

Additionally, azo dyes have been implicated in the induction of oxidative stress. This can occur through the disruption of the Keap1-Nrf2-ARE signaling pathway.[4] Under normal conditions, the Keap1 protein targets the transcription factor Nrf2 for degradation.[6] Oxidative stress disrupts this interaction, allowing Nrf2 to translocate to the nucleus and activate the expression of antioxidant genes.[6][7] Persistent activation or dysregulation of this pathway by compounds like azo dyes can lead to cellular damage.[4]

Natural Red Pigments in Dye Exclusion Assays

The mechanism of natural red pigments like those from Monascus in viability assays is based on membrane integrity. Live cells possess intact and functional cell membranes that are impermeable to the pigment. In contrast, dead or dying cells lose their membrane integrity, allowing the pigment to enter the cytoplasm and stain the intracellular components, rendering them visibly colored. This simple yet effective mechanism allows for a clear distinction between viable and non-viable cell populations. Unlike some synthetic dyes, certain natural pigments have been shown to be non-invasive, meaning they do not damage living cells, which is particularly advantageous for long-term experiments.

Visualizations

The following diagrams illustrate the experimental workflows and biological pathways discussed.

References

• 1. researchgate.net [researchgate.net]
• 2. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal amplification in the KEAP1-NRF2-ARE antioxidant response pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. D & C Red No. 6 | C18H12N2Na2O6S | CID 135487652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The emerging role of the Nrf2–Keap1 signaling pathway in cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of In Vitro and In Vivo Toxicity Profiles for D&C Red No. 6

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Toxicity Data and Methodologies

This guide provides a comparative overview of the in vitro and in vivo toxicological data for the color additive D&C Red No. 6 (CI 15850). The aim is to offer a clear, data-driven comparison of its performance in various toxicity assays, supported by detailed experimental protocols to aid in research and safety assessments. While a direct quantitative correlation between in vitro and in vivo results for D&C Red No. 6 is not extensively established in publicly available literature, this guide synthesizes the existing findings to facilitate a comprehensive understanding of its toxicological profile.

Quantitative Toxicity Data Summary

The following tables summarize the available quantitative and qualitative data from in vitro and in vivo toxicity studies on D&C Red No. 6 and its related compounds.

Table 1: In Vitro Toxicity Data

Assay Type	Test System	Concentration/Dose	Results	Reference
Genotoxicity	Bacterial Reverse Mutation Assay (Ames Test)	Not specified	Not mutagenic	[1]
Eye Irritation	Hen's Egg Test - Chorioallantoic Membrane (HET-CAM) Assay	1% aqueous dilution	Not specified in detail, but the assay is used to evaluate irritation parameters like hemorrhage and lysis.	[1]

Table 2: In Vivo Toxicity Data

Assay Type	Test System	Concentration/Dose	Results	Reference
Acute Oral Toxicity	Rats	> 5000 mg/kg bw	LD50 > 5000 mg/kg bw	[2]
Skin Irritation	New Zealand Albino Rabbits	10% dilution in propylene glycol	Mild skin irritation in animal tests.	[1][3]
Eye Irritation	Rabbits	10% aqueous solution	Transient irritation to the rabbit eye.	[1]
Skin Sensitization	Murine Local Lymph Node Assay (LLNA)	Four concentrations (not specified) in DMSO	No indication of skin sensitization.	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure transparency and reproducibility.

In Vitro Assays

1. Bacterial Reverse Mutation Assay (Ames Test)

• Guideline: Based on OECD Guideline 471.[1]

• Purpose: To assess the mutagenic potential of a substance by measuring its ability to induce reverse mutations in specific strains of Salmonella typhimurium and Escherichia coli.[4][5][6]

• Methodology:

  • Histidine-dependent strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) and/or a tryptophan-dependent strain of E. coli are used.[4]

  • The test substance is mixed with the bacterial culture in the presence and absence of a metabolic activation system (S9 mix from rat liver).[7]

  • The mixture is plated on a minimal agar medium lacking the specific amino acid (histidine or tryptophan).[5]

  • Plates are incubated for 48-72 hours.[8]

  • The number of revertant colonies (colonies that have mutated to regain the ability to synthesize the required amino acid) is counted and compared to the number of spontaneous revertant colonies in the negative control.[4]

• Interpretation: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.[5]

2. Hen's Egg Test - Chorioallantoic Membrane (HET-CAM) Assay

• Purpose: An alternative method to assess the eye irritation potential of a substance by observing its effects on the chorioallantoic membrane of a hen's egg.[9]

• Methodology:

  • Fertilized hen's eggs are incubated for 9 days.[1]

  • A window is cut into the shell to expose the chorioallantoic membrane (CAM).[9]

  • The test substance (e.g., a 1% aqueous dilution) is applied directly onto the CAM.[1]

  • The CAM is observed for up to 5 minutes for signs of irritation, including hemorrhage (bleeding), lysis (blood vessel breakdown), and coagulation (protein denaturation).[9]

• Interpretation: The time to onset and the severity of these reactions are used to classify the irritancy potential of the substance.[10]

In Vivo Assays

1. Skin Irritation Test (Draize Test)

• Guideline: Based on OECD Guideline 404.

• Purpose: To assess the potential of a substance to cause skin irritation.[11]

• Methodology:

  • The test substance is applied to a small patch of shaved skin on albino rabbits.[12]

  • The application site is typically covered with a gauze patch for a set period, usually 4 hours.[12]

  • After the exposure period, the patch is removed, and the skin is evaluated for erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours).[12]

• Interpretation: The severity of the skin reactions is scored according to a standardized scale. The mean scores for erythema and edema are used to classify the substance's irritation potential.[11]

2. Murine Local Lymph Node Assay (LLNA)

• Guideline: Based on OECD Guideline 429.

• Purpose: To determine the skin sensitization potential of a substance by measuring the proliferation of lymphocytes in the draining lymph nodes of mice.[13]

• Methodology:

  • The test substance is applied to the dorsal surface of the ears of mice for three consecutive days.[13]

  • On day 5, a solution of radiolabeled thymidine is injected intravenously.[13]

  • After a set period, the mice are euthanized, and the draining auricular lymph nodes are excised.[13]

  • The incorporation of radiolabeled thymidine into the lymph node cells is measured, which is an indicator of cell proliferation.[13]

• Interpretation: A substance is classified as a skin sensitizer if it induces a threefold or greater increase in lymphocyte proliferation compared to the vehicle control (Stimulation Index ≥ 3).[14]

Correlation and Comparison

A direct correlation between the in vitro and in vivo toxicity of D&C Red No. 6 is not well-documented in the available literature. However, a qualitative comparison of the existing data suggests a degree of consistency.

• Genotoxicity: The negative result in the in vitro Ames test suggests a low potential for mutagenicity. This is consistent with the lack of significant concern for carcinogenicity from regulatory bodies, although comprehensive in vivo carcinogenicity studies are noted as lacking.[1]

• Irritation: In vivo studies on rabbits indicate that D&C Red No. 6 can cause mild and transient skin and eye irritation.[1][3] The use of the HET-CAM assay as an in vitro alternative for eye irritation suggests a move towards reducing animal testing in this area, but specific comparative results for D&C Red No. 6 are not detailed.

• Sensitization: The in vivo LLNA indicated that D&C Red No. 6 is not a skin sensitizer.[1] This is a key endpoint for cosmetic ingredients, and the in vivo data provides a direct assessment of this potential.

It is important to note that in vitro tests are valuable for screening and mechanistic studies, while in vivo tests provide data on the complex biological responses of a whole organism.[3] The lack of extensive, directly correlated studies for D&C Red No. 6 highlights an area for further research to bridge the gap between in vitro screening results and in vivo outcomes.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the key toxicity assays discussed.

Caption: Workflow of the in vitro Bacterial Reverse Mutation (Ames) Test.

References

• 1. In vitro-In vivo Correlation: Perspectives on Model Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ewg.org [ewg.org]
• 3. chemsafetypro.com [chemsafetypro.com]
• 4. enamine.net [enamine.net]
• 5. The bacterial reverse mutation test | RE-Place [re-place.be]
• 6. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 7. bulldog-bio.com [bulldog-bio.com]
• 8. criver.com [criver.com]
• 9. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 10. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 11. criver.com [criver.com]
• 12. Alternatives to In Vivo Draize Rabbit Eye and Skin Irritation Tests with a Focus on 3D Reconstructed Human Cornea-Like Epithelium and Epidermis Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Local lymph node assay (LLNA) for detection of sensitization capacity of chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ftp.cdc.gov [ftp.cdc.gov]

A Comparative Guide to the Analysis of Red 6: Established vs. New Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of established and new analytical techniques for the quantification of "Red 6," with a focus on Allura Red AC (FD&C Red No. 40), a widely used synthetic azo dye in the food, beverage, and pharmaceutical industries. The selection of an appropriate analytical method is critical for quality control, regulatory compliance, and safety assessment. This document outlines the performance of traditional methods against more recent, advanced techniques, supported by experimental data and detailed protocols.

Data Presentation: A Quantitative Comparison

The performance of various analytical techniques for the determination of Allura Red AC is summarized in the tables below. These metrics are crucial for selecting a method that meets the required sensitivity, accuracy, and throughput.

Table 1: Performance Characteristics of Spectrophotometric and Chromatographic Methods

Analytical Technique	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (RSD%)	Recovery (%)
Spectrophotometry (UV-Vis)	0.05 - 2.00 mg/L[1][2][3]	0.005 mg/L[1][2][3]	1.67 x 10⁻⁴ mg/mL[4]	< 5%	78.04 - 98.42[4]
High-Performance Liquid Chromatography (HPLC)	1 - 3 µg/kg[5][6]	0.01 - 0.05 µg/mL[5][6]	0.057 - 0.082 mg/L[7]	< 15%[5][6]	75.2 - 113.8[5][6]
Ultra-Performance Liquid Chromatography (UPLC)	Not explicitly stated	0.017 - 0.025 mg/L[7]	0.057 - 0.082 mg/L[7]	Not explicitly stated	Not explicitly stated
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	0.10 - 200 µg/kg[5][6]	0.05 µg/mL[8]	Not explicitly stated	< 15%[5][6]	> 90%[5][6]
Capillary Electrophoresis (CE)	Not explicitly stated	0.05 µg/mL[8]	Not explicitly stated	Not explicitly stated	> 81%[8]

Experimental Protocols: Methodologies for Key Experiments

Detailed methodologies for the analysis of Allura Red AC using the compared techniques are provided below. These protocols are intended to serve as a guide for laboratory implementation.

Spectrophotometry (UV-Vis)

A straightforward and cost-effective method for the quantification of Allura Red AC in simple matrices.

• Instrumentation: UV-Visible Spectrophotometer.

• Reagents: Allura Red AC standard, distilled water.

• Standard Preparation:

  • Prepare a stock solution of Allura Red AC (e.g., 2000 µg/mL) in distilled water.[9]

  • Perform serial dilutions to obtain working standards within the desired linear range (e.g., 20-200 µg/mL).[9]

• Procedure:

  • Determine the wavelength of maximum absorbance (λmax) for Allura Red AC, which is approximately 504 nm.[5][6][9]

  • Measure the absorbance of the standard solutions at λmax.

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Measure the absorbance of the sample solution and determine the concentration using the calibration curve.

High-Performance Liquid Chromatography (HPLC)

A widely used technique offering good separation and quantification capabilities.

• Instrumentation: HPLC system with a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[10]

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile) is commonly used.[5][6]

• Sample Preparation:

  • For liquid samples, direct injection after filtration may be possible.

  • For solid samples, extraction with a suitable solvent (e.g., ammonia-methanol) followed by solid-phase extraction (SPE) cleanup may be necessary to reduce matrix interference.[5][6]

• Procedure:

  • Inject the prepared sample and standards into the HPLC system.

  • Separate the components using the defined mobile phase gradient.

  • Detect Allura Red AC at its λmax (around 504 nm).

  • Quantify using a calibration curve generated from the peak areas of the standards.

Ultra-Performance Liquid Chromatography (UPLC)

A high-throughput evolution of HPLC providing faster analysis and better resolution.

• Instrumentation: UPLC system with a Photodiode Array (PDA) detector.

• Column: Sub-2 µm particle size C18 column.[11]

• Mobile Phase: Similar to HPLC, typically a gradient of ammonium acetate buffer and acetonitrile/methanol.[11]

• Procedure:

  • The analytical run time is significantly shorter than HPLC, often under 10 minutes.

  • The principles of separation and detection are the same as HPLC, but at higher pressures and with greater efficiency.[12][13]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A highly sensitive and selective method, ideal for complex matrices and trace-level analysis.

• Instrumentation: LC system coupled to a tandem mass spectrometer.

• Ionization: Electrospray ionization (ESI) is commonly used.

• Procedure:

  • Allura Red AC is separated by LC and then ionized.

  • The precursor ion is selected and fragmented to produce characteristic product ions.

  • Quantification is achieved by monitoring specific precursor-product ion transitions, which provides high selectivity.

Capillary Electrophoresis (CE)

An alternative separation technique with high efficiency and low solvent consumption.

• Instrumentation: Capillary Electrophoresis system with a photodiode array detector.

• Capillary: Fused-silica capillary (e.g., 50 cm x 75 µm I.D.).[14]

• Buffer: A mixture of sodium phosphate and sodium borate buffer (e.g., pH 8.0) containing a surfactant like sodium dodecyl sulfate (SDS) is effective.[14]

• Procedure:

  • The sample is injected into the capillary.

  • A high voltage is applied, causing the charged analytes to migrate at different velocities and separate.

  • Detection is performed by monitoring the absorbance at a specific wavelength.

Mandatory Visualizations

The following diagrams illustrate the generalized workflows for the described analytical techniques.

Caption: Workflow for Spectrophotometric Analysis of Red 6.

Caption: General Workflow for HPLC and UPLC Analysis of Red 6.

Caption: Workflow for LC-MS/MS Analysis of Red 6.

Caption: Workflow for Capillary Electrophoresis Analysis of Red 6.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Extraction, Analytical and Advanced Methods for Detection of Allura Red AC (E129) in Food and Beverages Products [frontiersin.org]
• 6. Extraction, Analytical and Advanced Methods for Detection of Allura Red AC (E129) in Food and Beverages Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. akjournals.com [akjournals.com]
• 8. researchgate.net [researchgate.net]
• 9. ymerdigital.com [ymerdigital.com]
• 10. HPLC Method for Analysis of Allura Red (FD&C Red 40, E129) on a BIST A Column | SIELC Technologies [sielc.com]
• 11. fda.gov [fda.gov]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. What is the Difference Between UPLC and HPLC? [monadlabtech.com]
• 14. Determination of synthetic food dyes by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of D&C Red No. 6: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Proper disposal of D&C Red No. 6, a synthetic monoazo dye also known as CI 15850, is crucial for maintaining laboratory safety and environmental compliance. This guide provides detailed procedural steps, quantitative safety data, and experimental protocols for the effective management of Red 6 waste streams. Adherence to these guidelines will help mitigate risks and ensure that all disposal practices align with federal, state, and local regulations.

Safety and Handling Quantitative Data

A summary of key quantitative data for D&C Red No. 6 is presented below to inform risk assessments and handling procedures.

Parameter	Value	Reference
Oral LD50 (Rat)	>2000 mg/kg (similar materials)	[1]
Inhalation LC50 (Rat)	>5 mg/L, 4 hours (dust, similar materials)	[1]
Aquatic Toxicity (Fish, 96 hours LC50)	>100 mg/L (similar materials)	[1]
Aquatic Toxicity (Algae, 72 hours EC50)	>100 mg/L (similar materials)	[1]
Permissible Exposure Limit (PEL) - Barium Sulfate	15 mg/m³ (Total dust), 5 mg/m³ (Respirable fraction)	[1]
Recommended Daily Dose (in drugs, combined with D&C Red No. 7)	≤ 5 mg	[2][3]

General Disposal Procedures

Waste containing D&C Red No. 6 must be handled as hazardous waste and disposed of in accordance with all applicable regulations. Under no circumstances should it be discharged into the sewer system.

Step-by-Step Disposal Workflow:

• Personal Protective Equipment (PPE): Before handling Red 6 waste, ensure appropriate PPE is worn, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Waste Segregation: Collect all waste containing Red 6, including unused product, contaminated materials (e.g., paper towels, gloves), and treated solutions, in a dedicated, clearly labeled, and sealed hazardous waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name ("D&C Red No. 6" or "CI 15850"), and any other information required by your institution's environmental health and safety (EHS) department.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials, such as strong oxidizing agents.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through a certified waste management contractor.

The following diagram illustrates the logical workflow for the proper disposal of D&C Red No. 6.

Caption: Logical workflow for the proper disposal of D&C Red No. 6.

Experimental Protocols for Chemical Degradation

For laboratories generating significant quantities of Red 6 waste, chemical degradation can be employed as a pre-treatment step to reduce its hazard before final disposal. The following are detailed protocols for two common methods for the degradation of azo dyes. It is imperative that these procedures are performed in a chemical fume hood with appropriate PPE.

Protocol 1: Reduction with Sodium Dithionite

This protocol outlines the reduction of the azo linkage in D&C Red No. 6, leading to the formation of less colored aromatic amines.

Methodology:

• Preparation: In a suitable reaction vessel equipped with a magnetic stirrer and placed within a chemical fume hood, dissolve the D&C Red No. 6 waste in water to a concentration not exceeding 1 g/L.

• pH Adjustment: Adjust the pH of the solution to approximately 10-12 using a sodium hydroxide solution.

• Reduction: While stirring vigorously, slowly add a 2-fold molar excess of sodium dithionite (Na₂S₂O₄) to the solution. The reaction is typically exothermic.

• Reaction Monitoring: Continue stirring the mixture at room temperature. The disappearance of the red color is an indicator of the reaction's progress. The reaction time may vary but is generally complete within a few hours.

• Neutralization: Once the reaction is complete (as indicated by the color change), neutralize the solution to a pH between 6 and 8 by adding a suitable acid, such as hydrochloric acid, dropwise.

• Disposal: The resulting solution, containing the degradation products, must be collected in a designated hazardous waste container for final disposal by a certified service.

Protocol 2: Oxidation with Fenton's Reagent

This protocol utilizes the powerful oxidizing ability of hydroxyl radicals generated from Fenton's reagent (a mixture of hydrogen peroxide and an iron catalyst) to degrade the dye molecule.

Methodology:

• Preparation: In a reaction vessel within a chemical fume hood, dissolve the D&C Red No. 6 waste in water.

• pH Adjustment: Adjust the pH of the solution to approximately 3 with a suitable acid (e.g., sulfuric acid), as the Fenton reaction is most effective in acidic conditions.

• Catalyst Addition: Add a catalytic amount of ferrous sulfate (FeSO₄·7H₂O) to the solution and stir until it dissolves. A typical starting concentration is around 50 mg/L.

• Oxidation: Slowly add a 5 to 10-fold molar excess of 30% hydrogen peroxide (H₂O₂) to the solution. The reaction is exothermic and may produce gas.

• Reaction Monitoring: Allow the reaction to proceed with stirring for several hours. The degradation can be monitored by the disappearance of the red color.

• Precipitation and Neutralization: After the reaction is complete, raise the pH to above 10 with sodium hydroxide to precipitate the iron catalyst as iron hydroxide and to decompose any residual hydrogen peroxide.

• Disposal: Allow the precipitate to settle. Decant the supernatant and collect both the liquid and the solid precipitate in a designated hazardous waste container for disposal.

The following diagram illustrates the experimental workflow for the chemical degradation of D&C Red No. 6.

Caption: Experimental workflows for the chemical degradation of D&C Red No. 6.

Important Considerations

• Decomposition Products: The degradation of azo dyes can lead to the formation of aromatic amines, some of which may be carcinogenic.[4] Therefore, the treated waste should still be handled as hazardous.

• Regulatory Compliance: Always consult with your institution's EHS department to ensure that your disposal procedures are in full compliance with all relevant regulations. The information provided here is for guidance and does not supersede local, state, or federal requirements.

• Waste Minimization: The most effective way to manage chemical waste is to minimize its generation. This can be achieved through careful planning of experiments and using only the necessary amount of material.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. 21 CFR § 82.1306 - D&C Red No. 6. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 3. spectracolors.com [spectracolors.com]
• 4. CI 15850 - Descrizione [tiiips.com]

Essential Safety and Operational Guide for Handling D&C Red No. 6

This document provides immediate and essential safety, handling, and disposal information for D&C Red No. 6, a synthetic pigment used in cosmetics and personal care products.[1][2] It is intended for researchers, scientists, and professionals in drug development and laboratory settings.

Chemical and Regulatory Information

D&C Red No. 6 is chemically identified as the disodium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-naphthalenecarboxylic acid.[1] It is also known by the Color Index No. 15850 (CI 15850).[1] While it is not classified as a hazardous chemical under the 2012 OSHA Hazard Communication Standard, it may cause mild irritation to the eyes and skin.[3][4]

Quantitative Data Summary

Parameter	Specification
Combined Total in Drugs	The combined total of D&C Red No. 6 and D&C Red No. 7 must not exceed 5 milligrams per daily dose of a drug.[5][6]
Arsenic (as As)	Not more than 3 parts per million.[5]
Lead (as Pb)	Not more than 20 parts per million.[5]
Mercury (as Hg)	Not more than 1 part per million.[5]
Total Color	Not less than 90 percent.[6]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn to minimize exposure and ensure safe handling.

PPE Category	Recommendation	Rationale
Hand Protection	Disposable nitrile gloves are recommended for handling powders and liquids where incidental contact may occur.[7]	To prevent skin contact, as Red 6 may be a skin irritant.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles should be worn.[8]	To protect against potential eye irritation from dust or splashes.[3][9]
Body Protection	A standard laboratory coat or gown should be worn.	To protect clothing and skin from contamination.
Respiratory Protection	Not generally required under normal use with adequate ventilation. If dust is generated, a particulate respirator (e.g., N95) may be considered.	To prevent inhalation, as Red 6 may be an irritant if inhaled.[3]

Operational and Disposal Plans

Handling and Storage:

• Handle in a well-ventilated area to minimize dust generation.[3]

• Avoid contact with eyes and skin.[3]

• Wash hands thoroughly after handling.[3]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

• Keep away from strong oxidizing agents and strong acids.[3]

Spill Management:

• Containment: Prevent further leakage or spillage if it is safe to do so.[3]

• Absorption: Soak up spills with an inert absorbent material such as sand, earth, or vermiculite.[3]

• Collection: Sweep or shovel the absorbed material into a suitable, labeled container for disposal.[4]

• Cleaning: Thoroughly clean the contaminated surface.[3]

• PPE: Wear appropriate personal protective equipment during the entire cleanup process.[3]

Disposal:

• Dispose of waste and contaminated materials in accordance with local, state, and federal regulations.[3]

• Do not allow the product to enter drains or waterways.[4]

Experimental Protocols

As D&C Red No. 6 is a color additive, there are no specific "key experiments" or "signaling pathways" associated with its use in a research context beyond its application as a colorant. The primary experimental consideration is its solubility; Red 6 has limited solubility in water.[1]

Visual Workflow for Safe Handling

The following diagram outlines the standard operational workflow for the safe handling of D&C Red No. 6, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of D&C Red No. 6.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. paulaschoice.co.uk [paulaschoice.co.uk]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. spectracolors.com [spectracolors.com]
• 6. eCFR :: 21 CFR 74.1306 -- D&C Red No. 6. [ecfr.gov]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. americanchemistry.com [americanchemistry.com]
• 9. spectracolors.com [spectracolors.com]